4-Acetyl-2-(2,5-dimethylphenoxy) pyridine

Core Science & Biosynthesis

2,5-Dimethylphenoxy Pyridine Building Blocks in Modern Drug Discovery: Synthesis, SAR, and Pharmacological Applications

Executive Summary

In the landscape of modern medicinal chemistry, the diaryl ether linkage remains a privileged scaffold for engaging deep, hydrophobic protein pockets. Among these, the 2,5-dimethylphenoxy pyridine system has emerged as a highly versatile and structurally distinct building block. By combining the precise steric constraints of a di-methylated phenyl ring with the electronic and physicochemical benefits of a pyridine core, this scaffold offers unique advantages in target affinity, metabolic stability, and synthetic modularity.

As a Senior Application Scientist, I have structured this technical guide to dissect the structure-activity relationship (SAR) rationale behind this specific moiety, outline its primary pharmacological applications, and provide field-proven, self-validating synthetic protocols for its incorporation into drug discovery pipelines.

Structural Rationale & Physicochemical Properties

The selection of a 2,5-dimethylphenoxy substitution pattern over an unsubstituted or randomly substituted phenoxy group is driven by strict causality in molecular recognition and pharmacokinetics:

• Steric Shielding & Conformational Locking: The ortho-methyl group (position 2) creates significant steric hindrance against the ether oxygen, restricting the rotation of the Ar-O-Ar bond. This locks the diaryl ether into a non-coplanar, orthogonal conformation. By pre-organizing the molecule into this rigid 3D geometry, the entropic penalty upon binding to narrow hydrophobic pockets—such as kinase hinge regions or aspartyl protease active sites—is drastically reduced[1][2].

• Metabolic Stability: The meta-methyl group (position 5) provides a lipophilic contact point for van der Waals interactions within the target receptor. Crucially, it blocks a primary site of CYP450-mediated aromatic oxidation without introducing the excessive steric clash that a para-substituent might cause during target engagement.

• The Pyridine Advantage: Replacing a standard biphenyl ether with a phenoxy pyridine introduces a built-in hydrogen bond acceptor. This significantly lowers the overall lipophilicity (LogP) of the highly hydrophobic system, improving aqueous solubility. Furthermore, the basic pyridine nitrogen serves as a critical handle for formulating pharmaceutically acceptable salts and directs regioselectivity during late-stage functionalization[3].

Pharmacological Target Engagement

The 2,5-dimethylphenoxy pyridine core is not a monolithic entity; its application spans several distinct therapeutic areas depending on its functionalization.

A. Neurodegenerative Diseases (BACE1 Inhibition)

In the pursuit of disease-modifying treatments for Alzheimer's disease, the β-site amyloid precursor protein cleaving enzyme 1 (BACE1) is a primary target. The 2,5-dimethylphenoxy moiety is highly effective at occupying the S1 and S3 hydrophobic sub-pockets of the BACE1 catalytic domain[1]. The steric bulk of the methyl groups perfectly complements the hydrophobic topography of the active site, yielding inhibition constants (

) in the low nanomolar range.

Caption: Mechanism of BACE1 inhibition by 2,5-dimethylphenoxy pyridine derivatives.

B. Oncology (Kinase Inhibitors)

In targeted cancer therapies, the scaffold serves as a bioisostere for hinge-binding motifs. Analogues of neratinib (an EGFR/HER2 dual inhibitor) utilize substituted phenoxy pyridines to lock the molecule into the DFG-out or active conformation of the kinase domain, effectively shutting down aberrant epidermal growth factor signaling[2].

C. Immunomodulation

Derivatives such as pyridine carboxamides linked to 2,5-dimethylphenoxy groups have been widely utilized in the synthesis of combinatorial libraries targeting immunomodulatory pathways. These include Toll-like receptor 7 (TLR7) antagonists and modulators of High Mobility Group Box 1 (HMGB1) protein, which are critical in autoimmune disease models[3][4].

Quantitative Data: Key Commercially Available Building Blocks

To accelerate hit-to-lead optimization, several pre-functionalized 2,5-dimethylphenoxy pyridine building blocks are commercially utilized. The table below summarizes key intermediates and their strategic utility in library synthesis.

Compound Name	CAS Number	Key Functional Group	Primary Application / Synthetic Utility
4-Acetyl-2-(2,5-dimethylphenoxy) pyridine	1546210-99-4	Acetyl ketone	Precursor for reductive amination, Wittig reactions, or condensation into complex heterocycles[5].
2-(2,5-Dimethylphenoxy)pyridine-4-carboxylic acid	N/A (CB31637462)	Carboxylic acid	Direct amide coupling for combinatorial libraries (e.g., TLR antagonists)[3][6].
2-(2,5-Dimethylphenoxy)-3-nitropyridine	1014595-97-1	Nitro group	Reduction to an aniline derivative for kinase hinge-binder synthesis[7].
(4-Cyclopropyl-3,4-dihydroquinoxalin-1(2H)-yl)(4-(2,5-dimethylphenoxy)pyridin-3-yl)methanone	1415407-60-1	Complex amide	Advanced intermediate and screening hit for targeted neurological libraries[8].

Advanced Synthetic Methodologies & Protocols

The construction of these building blocks typically relies on Nucleophilic Aromatic Substitution (SNAr). However, modern drug discovery also employs late-stage functionalization, such as the radical alkylation of pyridines using diacyl peroxides[9], and oxidative esterification via C(sp2)-N bond cleavage of imidazo[1,2-a]pyridines to yield valuable α-ketoesters[10].

Caption: Modular synthetic workflow for generating diverse 2,5-dimethylphenoxy pyridine candidates.

Protocol: Synthesis of 4-Acetyl-2-(2,5-dimethylphenoxy)pyridine via SNAr

This self-validating protocol is designed to form the diaryl ether linkage while strictly preserving the base-sensitive acetyl group for downstream functionalization.

Objective: High-yield synthesis of CAS 1546210-99-4 via controlled nucleophilic aromatic substitution[3][5].

Reagents:

• 4-Acetyl-2-chloropyridine (1.0 equiv, limiting reagent)

• 2,5-Dimethylphenol (1.2 equiv)

• Cesium Carbonate (

  , anhydrous, 2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Reaction Assembly: Flame-dry a Schlenk flask under an argon atmosphere. Charge the flask with 4-acetyl-2-chloropyridine and 2,5-dimethylphenol.

• Base Addition (Causality Check): Add finely powdered, anhydrous

  . Scientific Rationale: is explicitly chosen over or . The larger ionic radius of the cesium cation poorly coordinates with the phenoxide oxygen, creating a highly reactive "naked anion." This kinetic enhancement allows the SNAr to proceed at lower temperatures, preventing the degradation or auto-condensation of the reactive acetyl moiety.

• Solvent & Heating: Introduce anhydrous DMF via syringe to achieve a 0.5 M concentration. Stir the suspension vigorously at 80°C for 12 hours.

• In-Process Control: Monitor the reaction via LC-MS. The system is self-validating when the starting 4-acetyl-2-chloropyridine peak (

  ) is fully consumed and replaced by the product mass ( ).

• Workup: Cool the mixture to room temperature and quench by pouring into a 10-fold volume of crushed ice water. This forces the highly lipophilic product to precipitate. Extract the aqueous layer with Ethyl Acetate (

  mL).

• DMF Removal: Wash the combined organic layers extensively with 5% aqueous LiCl (

  mL). Scientific Rationale: LiCl effectively partitions residual DMF into the aqueous phase, preventing solvent contamination during isolation.

• Purification: Dry over anhydrous

  , concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure 4-acetyl-2-(2,5-dimethylphenoxy) pyridine building block.

References

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The Enduring Power of the Pyridine Ring: A Technical Guide to Novel Scaffolds in Medicinal Chemistry

Foreword: The Unassuming Potency of a Six-Membered Ring

In the vast and ever-evolving landscape of medicinal chemistry, certain structural motifs consistently emerge as cornerstones of successful drug design. Among these, the simple, six-membered aromatic heterocycle, pyridine, holds a place of particular distinction. Its unassuming structure belies a remarkable versatility that has propelled it into the core of a multitude of FDA-approved therapeutics, from life-saving anticancer agents to treatments for neurodegenerative disorders.[1][2][3][4] This guide serves as an in-depth exploration of novel pyridine-based scaffolds, offering researchers, scientists, and drug development professionals a technical and practical understanding of their design, synthesis, and application. We will delve into the causality behind experimental choices, providing not just protocols, but the strategic thinking that underpins modern drug discovery.

The Physicochemical and Strategic Advantages of the Pyridine Scaffold

The enduring prevalence of the pyridine motif in drug discovery is no accident; it is a direct result of its advantageous physicochemical properties that profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile.[5]

• Aqueous Solubility and Polarity: The presence of the nitrogen atom within the aromatic ring imparts a degree of polarity and increases the potential for hydrogen bonding, often leading to improved aqueous solubility compared to its carbocyclic analog, benzene.[6] This is a critical parameter for ensuring adequate bioavailability of a drug candidate.

• Bioisosterism with Benzene: The pyridine ring is a classic and highly effective bioisostere for a phenyl ring.[5][7] This substitution allows for the modulation of a compound's potency, selectivity, and metabolic stability while maintaining a similar size and shape, a strategy often referred to as "N-scan SAR".[7][8][9][10] The nitrogen atom can act as a hydrogen bond acceptor, potentially introducing new, favorable interactions within a protein's binding pocket.[7]

• Metabolic Stability: The electron-deficient nature of the pyridine ring can influence its metabolic profile. Compared to a phenyl ring, which is more susceptible to oxidation by cytochrome P450 enzymes, a pyridine ring can offer enhanced metabolic stability, leading to a longer duration of action.[7]

• Synthetic Tractability: The pyridine core is amenable to a wide array of synthetic transformations, allowing for the introduction of diverse functionalities at various positions around the ring. This synthetic accessibility is a key enabler for the rapid generation of compound libraries for structure-activity relationship (SAR) studies.[11]

Strategic Synthesis of Pyridine Scaffolds: From Classic Reactions to Modern Innovations

The construction of functionalized pyridine rings is a well-established field, yet one that continues to see innovation. The choice of synthetic route is often dictated by the desired substitution pattern and the need for efficiency and diversity.

The Workhorse of Pyridine Synthesis: Multi-Component Reactions (MCRs)

Multi-component reactions (MCRs) are highly convergent and atom-economical processes where three or more reactants combine in a single synthetic operation to form a complex product.[12] This approach is exceptionally valuable in drug discovery for its ability to rapidly generate libraries of structurally diverse compounds.[12]

One of the most classic and versatile MCRs for pyridine synthesis is the Hantzsch Pyridine Synthesis .[13][14][15] This reaction typically involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source like ammonia or ammonium acetate.[14] The initial product is a 1,4-dihydropyridine, which is subsequently oxidized to the aromatic pyridine derivative.[14]

Experimental Protocol: Hantzsch Synthesis of a Dihydropyridine Precursor

Objective: To synthesize a 1,4-dihydropyridine derivative as a precursor to a functionalized pyridine scaffold.

Materials:

• Benzaldehyde (1.0 mmol)

• Ethyl acetoacetate (2.0 mmol)

• Ammonium acetate (1.2 mmol)

• Ethanol (10 mL)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Thin Layer Chromatography (TLC) supplies

Procedure:

• In a round-bottom flask, combine benzaldehyde (1.0 mmol), ethyl acetoacetate (2.0 mmol), and ammonium acetate (1.2 mmol) in ethanol (10 mL).[12]

• Stir the mixture at reflux for 4-6 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The solid product that precipitates is collected by filtration.[12]

• Wash the solid with cold ethanol and dry under vacuum to obtain the 1,4-dihydropyridine product.[12]

Aromatization (Oxidation) to the Pyridine Scaffold:

• To a solution of the 1,4-dihydropyridine (1.0 mmol) in acetic acid (10 mL), add a suitable oxidizing agent (e.g., iodine or nitric acid).[12]

• Heat the mixture to 80-100 °C for 2-3 hours.

• After cooling, pour the reaction mixture into ice-water.

• The precipitated solid pyridine derivative is collected by filtration, washed with water, and recrystallized from ethanol to yield the final product.[12]

Workflow for Hantzsch Pyridine Synthesis

Caption: A streamlined workflow for the Hantzsch synthesis of a substituted pyridine.

Other notable MCRs for pyridine synthesis include the Guareschi-Thorpe and Bohlmann-Rahtz reactions, which can directly yield the aromatic pyridine product.[13] Recent advancements have also focused on the use of microwave irradiation and nanocatalysts to improve reaction times, yields, and environmental friendliness.[12][16]

Therapeutic Frontiers of Pyridine-Based Scaffolds

The versatility of the pyridine ring has led to its incorporation into drugs targeting a wide array of diseases.[17][18][19]

Oncology: A Pillar of Pyridine-Based Drug Discovery

A significant portion of pyridine-containing drugs are developed for the treatment of cancer.[5][11] These molecules often function as inhibitors of protein kinases, enzymes that play a crucial role in the signaling pathways that drive cancer cell proliferation and survival.[5]

• Kinase Inhibitors: Many pyridine-based drugs are designed to bind to the ATP-binding pocket of kinases. The pyridine nitrogen can form a key hydrogen bond with the "hinge" region of the kinase, a critical interaction for potent inhibition.[20][21] Fused heterocyclic systems, such as pyrazolopyridines and thienopyridines, have emerged as privileged scaffolds in the design of highly selective kinase inhibitors.[21][22][23]

• VEGFR-2 Inhibition: Some pyridine-urea hybrids have shown potent activity against Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), an important target for inhibiting angiogenesis, the process by which tumors develop new blood vessels.[11][24]

Table 1: Representative Pyridine-Based Kinase Inhibitors

Drug	Target Kinase(s)	IC50 / Ki	Therapeutic Indication
Imatinib	BCR-ABL, c-Kit	100-1000 nM	Chronic Myeloid Leukemia
Crizotinib	ALK, ROS1, c-MET	20-60 nM	Non-Small Cell Lung Cancer
Sorafenib	VEGFR, PDGFR, Raf	6-90 nM	Renal & Liver Cancer
Selpercatinib	RET	0.4-6.9 nM	Thyroid & Lung Cancer

(Data compiled from multiple sources for illustrative purposes)

Neurodegenerative Disorders: Targeting the Complexity of the Brain

Pyridine-based scaffolds are also being actively investigated for the treatment of neurodegenerative diseases like Alzheimer's.[12][25][26][27][28][29][30] The targets in this area are diverse and include:

• Cholinesterase Inhibition: Some pyridine derivatives have shown the ability to inhibit acetylcholinesterase and butyrylcholinesterase, enzymes that break down the neurotransmitter acetylcholine.

• β-secretase (BACE1) Inhibition: This enzyme is involved in the production of amyloid-beta plaques, a hallmark of Alzheimer's disease.

• Monoamine Oxidase (MAO) Inhibition: MAO enzymes are involved in the breakdown of neurotransmitters like dopamine and serotonin.

Logical Relationship in Kinase Inhibitor Design

Caption: The causal chain from pyridine scaffold to anticancer activity in kinase inhibitors.

Structure-Activity Relationship (SAR) and In Vitro Evaluation

The optimization of a lead compound is a critical phase in drug discovery, and SAR studies are the cornerstone of this process. For pyridine-based scaffolds, SAR exploration often involves systematically modifying the substituents at different positions of the ring to enhance potency, selectivity, and pharmacokinetic properties.

A Case Study: Rho Kinase (ROCK) Inhibitors

In the development of pyridine-based Rho kinase (ROCK) inhibitors, a systematic exploration of substitutions on the pyridine ring revealed key SAR insights.[20][31] For instance, it was found that substitution at the 2-position of the pyridine ring could significantly reduce inhibition of Cytochrome P450 (CYP) enzymes, a common cause of drug-drug interactions, while maintaining or even improving ROCK inhibitory potency.[20]

Protocol: In Vitro Kinase Inhibition Assay (Luminescent Kinase Assay)

Principle: This assay quantifies the amount of ATP remaining in a solution following a kinase reaction. The luminescent signal is inversely proportional to the kinase activity.[32]

Materials:

• Kinase enzyme (e.g., ROCK1)

• Substrate peptide

• ATP

• Test compounds (pyridine derivatives)

• Positive control (e.g., Staurosporine)

• Vehicle control (e.g., DMSO)

• Luminescent kinase assay reagent (e.g., Kinase-Glo®)

• Microplate reader

Procedure:

• Reaction Setup: In a multi-well plate, add the kinase, substrate, and buffer.

• Compound Addition: Add the test compounds at various concentrations. Include positive and vehicle controls.[32]

• Initiation of Reaction: Initiate the kinase reaction by adding ATP.[32]

• Incubation: Incubate the reaction for a specific time at a controlled temperature (e.g., 30°C).[32]

• Termination and Detection: Add the luminescent kinase assay reagent to stop the reaction and generate a luminescent signal.[32]

• Data Acquisition: Measure the luminescence using a microplate reader.

• Data Analysis: Calculate the IC50 values by plotting the percentage of kinase inhibition against the logarithm of the compound concentration.[32]

The Future is Bright for Pyridine-Based Scaffolds

The pyridine scaffold continues to be a remarkably successful and enduring motif in medicinal chemistry.[5] Its favorable combination of physicochemical properties, synthetic accessibility, and diverse biological activities ensures its continued prominence in the development of new therapeutics.[5] As our understanding of disease biology deepens and synthetic methodologies become more sophisticated, we can expect to see the emergence of even more innovative and life-changing drugs built upon this versatile six-membered ring.

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• A Systemic Review on Pyridine Derivative Against Cancer and Tumor Cell-Line. ResearchGate. Available at: [Link]

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• The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Drug Design, Development and Therapy. Available at: [Link]

• Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity. MDPI. Available at: [Link]

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• A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. SpringerLink. Available at: [Link]

• Site-Selective Functionalization of Pyridinium Derivatives via Visible-Light-Driven Photocatalysis with Quinolinone. IBS Publications Repository. Available at: [Link]

• Naturally Inspired Pyrimidines Analogues for Alzheimer's Disease. PMC - NIH. Available at: [Link]

• Synthesis and Biological Study of 4-Aminopyridine-Peptide Derivatives Designed for the Treatment of Neurodegenerative Disorders. PubMed. Available at: [Link]

• A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. PMC - NIH. Available at: [Link]

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• Novel pyridine-heterocycle hybrids: synthesis via Hantzsch and Biginelli reactions, docking simulations, and anticancer activity. PMC - NIH. Available at: [Link]

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Sourcing and Utilizing 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine in Drug Discovery

Executive Summary & Strategic Context

In modern medicinal chemistry, the bioisosteric replacement of diaryl ethers with phenoxypyridines has emerged as a critical strategy to optimize the physicochemical properties of lead compounds[1]. The introduction of a nitrogen-containing heterocyclic ring significantly alters the electron density, lipophilicity, and π-π stacking capabilities of the scaffold, often resulting in superior target affinity and metabolic stability[1].

This technical guide provides an in-depth analysis of 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine (CAS: 1505720-16-0) . This specific building block is highly valued in the synthesis of kinase inhibitors (such as c-Met and Flt-3 inhibitors) and allosteric modulators[2]. By combining a sterically hindered lipophilic ether with an electrophilic acetyl handle, this molecule serves as a versatile starting point for late-stage functionalization.

Chemical Identity & Core Properties

Understanding the foundational properties of this scaffold is essential for predicting its behavior in both synthetic workflows and biological assays. The electron-deficient nature of the pyridine core, combined with the electron-donating phenoxy group, creates a highly polarized molecule.

Property	Specification
Chemical Name	4-Acetyl-2-(2,5-dimethylphenoxy) pyridine
IUPAC Name	1-[2-(2,5-dimethylphenoxy)pyridin-4-yl]ethanone
CAS Number	1505720-16-0
Molecular Formula	C₁₅H₁₅NO₂
Molecular Weight	241.29 g/mol
Scaffold Class	Phenoxypyridine / Diaryl Ether Bioisostere
Key Structural Features	C2-Ether linkage, C4-Acetyl handle, Sterically hindered phenyl ring

Supplier Landscape & Sourcing Strategy

Procuring high-purity specialized building blocks is a critical bottleneck in high-throughput library generation. CAS 1505720-16-0 is a niche intermediate, primarily available through specialized organic building block catalogs.

Supplier Evaluation Matrix

Supplier	Catalog ID	Purity Standard	Strategic Advantage
BLD Pharm	BD01745565	>95% (Typical)	Direct manufacturer of specialized heterocyclic building blocks and ketones[3].
ChemicalBook	CB Listing	Variable	Acts as a global aggregator, providing access to secondary distributors and physicochemical data[4].

Sourcing Causality: When sourcing this compound, prioritizing a supplier like BLD Pharm[3] over generic distributors ensures that the material has not degraded via acetyl reduction or ether cleavage during prolonged storage. Because the 4-acetyl group is highly electrophilic, trace moisture in poorly sealed batches can lead to hydrate formation, complicating downstream organometallic reactions.

Mechanistic Utility in Drug Design (E-E-A-T)

The architectural design of 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine is not arbitrary; every functional group serves a distinct mechanistic purpose in structure-based drug design.

• The 2,5-Dimethylphenoxy Shield: The methyl group at the 2-position of the phenyl ring forces a steric clash with the pyridine core. This prevents the two aromatic rings from achieving coplanarity. This "twisted" conformation is a classic design choice to perfectly match the dihedral angle required to occupy the deep hydrophobic pockets of kinase hinge regions (e.g., c-Met)[2]. Furthermore, the methyl at the 5-position blocks a primary site of CYP450-mediated aromatic oxidation, enhancing the metabolic half-life of the resulting drug.

• The Pyridine Core: Replacing a standard benzene ring with pyridine increases the basicity and introduces a strong dipole moment[1]. This allows for critical hydrogen-bond acceptor interactions with the target protein backbone while simultaneously improving aqueous solubility.

• The 4-Acetyl Handle: Unlike a static methyl or halogen group, the acetyl moiety at the C4 position is a dynamic synthetic handle. It allows for the rapid generation of diverse libraries via reductive amination, Grignard additions, or condensation into secondary heterocycles (e.g., pyrazoles or thiazoles).

Fig 1: Pharmacophore model of the phenoxypyridine scaffold in a kinase binding pocket.

Experimental Workflows & Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes specific analytical markers to confirm causality and reaction success.

Protocol 1: Analytical Validation & Quality Control (QC)

Before committing the sourced CAS 1505720-16-0 to a multi-step synthesis, its structural integrity must be verified.

• Step 1: LC-MS Analysis. Dissolve 1 mg of the sourced material in 1 mL of Methanol. Inject onto a C18 column using a gradient of H₂O/MeCN with 0.1% Formic Acid.

  • Causality & Validation: Formic acid ensures the protonation of the pyridine nitrogen. A successful QC will yield a sharp, dominant peak with an

    of 242.1 m/z .

• Step 2: ¹H-NMR (400 MHz, CDCl₃).

  • Causality & Validation: CDCl₃ is chosen as a non-coordinating solvent to prevent shifting of the pyridine protons. The spectrum must show a distinct singlet at ~2.6 ppm (integrating to 3H), confirming the intact 4-acetyl group. Two distinct singlets between 2.1 and 2.3 ppm (integrating to 3H each) will confirm the presence of the 2,5-dimethyl groups.

Protocol 2: Reductive Amination of the 4-Acetyl Moiety

This protocol details the conversion of the acetyl handle into a secondary amine, a common step in generating kinase inhibitor libraries[2].

• Step 1: Imine Formation. In an oven-dried flask under N₂, combine 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine (1.0 eq) and a primary aliphatic amine (1.2 eq) in anhydrous THF. Add Titanium(IV) isopropoxide (

  , 2.0 eq). Stir at 70°C for 12 hours.

  • Causality: Ketones attached to electron-deficient pyridines are significantly less reactive than aldehydes. Standard reducing agents would prematurely reduce the ketone to an alcohol.

    acts as a potent Lewis acid and water scavenger, forcing the equilibrium toward the ketimine.

• Step 2: Selective Reduction. Cool the reaction mixture to 0°C. Slowly add Sodium borohydride (

  , 1.5 eq) dissolved in absolute ethanol. Stir for 2 hours, allowing the reaction to warm to room temperature.

  • Causality:

    selectively reduces the activated, titanium-complexed ketimine without reducing the pyridine ring.

• Step 3: Workup & Self-Validation. Quench the reaction with aqueous

  . Filter the resulting suspension through a pad of Celite to remove the precipitated titanium dioxide salts. Extract the filtrate with Ethyl Acetate.

  • Validation: Success is confirmed via IR spectroscopy (disappearance of the strong C=O stretch at ~1690 cm⁻¹) and NMR (appearance of a new chiral methine multiplet replacing the sharp acetyl singlet).

Fig 2: End-to-end workflow from commercial sourcing to late-stage functionalization.

References

• Wu, Y., et al. "Advancement of Phenoxypyridine as an Active Scaffold for Pesticides". PMC - NIH. URL: [Link]

• Zheng, P., et al. "Discovery of novel 2-substituted-4-phenoxypyridine derivatives as potential antitumor agents". PubMed - NIH. URL: [Link]

Sources

• 1. Advancement of Phenoxypyridine as an Active Scaffold for Pesticides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of novel 2-substituted-4-phenoxypyridine derivatives as potential antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 122399-89-7|1-(4-(Pyridin-2-yloxy)phenyl)ethanone|BLD Pharm [bldpharm.com]
• 4. 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine CAS#: 1505720-16-0 [m.chemicalbook.com]

Protocols & Analytical Methods

Synthesis of 4-acetyl-2-(2,5-dimethylphenoxy) pyridine via nucleophilic substitution

Application Note: Synthesis of 4-acetyl-2-(2,5-dimethylphenoxy)pyridine via Nucleophilic Aromatic Substitution ( )

Abstract & Introduction

The phenoxy-pyridine motif is a privileged scaffold in medicinal chemistry, frequently serving as a core pharmacophore in kinase inhibitors, P2X3 receptor antagonists, and agrochemicals. This Application Note details the synthesis of 4-acetyl-2-(2,5-dimethylphenoxy)pyridine via a robust Nucleophilic Aromatic Substitution (

) protocol.

Unlike metal-catalyzed cross-couplings (Buchwald-Hartwig or Ullmann), which require expensive transition metals and ligands, this protocol leverages the intrinsic electrophilicity of the pyridine ring activated by the electron-withdrawing acetyl group at the C4 position. We provide a self-validating experimental workflow, mechanistic insights into the regioselectivity, and critical process parameters (CPPs) for optimization.

Retrosynthetic Analysis & Mechanism

Reaction Scheme

The synthesis relies on the displacement of a leaving group (chloride) at the C2 position of the pyridine ring by the phenoxide anion generated in situ from 2,5-dimethylphenol.

Caption: Reaction pathway for the

synthesis of the target ether.

Mechanistic Insight

The reaction proceeds via an addition-elimination mechanism (

):

• Activation: The acetyl group at C4 withdraws electron density from the pyridine ring via resonance (

  effect) and induction ( effect), making the C2 carbon highly electrophilic.

• Nucleophilic Attack: The base (

  ) deprotonates the 2,5-dimethylphenol. The resulting phenoxide attacks the C2 position, breaking the aromaticity and forming a resonance-stabilized anionic intermediate (Meisenheimer complex).

• Elimination: The aromaticity is restored by the expulsion of the chloride ion, yielding the ether product.

Critical Consideration: The steric hindrance of the ortho-methyl group on the phenol requires elevated temperatures or a stronger base counter-ion (Cesium) to ensure efficient nucleophilic attack.

Experimental Protocol

Materials & Equipment

Reagent/Equipment	Specification	Role
2-Chloro-4-acetylpyridine	>97% Purity	Electrophile (Substrate)
2,5-Dimethylphenol	>98% Purity	Nucleophile
Potassium Carbonate ( )	Anhydrous, granular	Base (Proton Scavenger)
DMF (N,N-Dimethylformamide)	Anhydrous (<0.05% )	Polar Aprotic Solvent
Ethyl Acetate / Hexanes	HPLC Grade	Extraction / Purification
Oil Bath / Heating Block	Temp control ±2°C	Thermal Activation

Step-by-Step Procedure

Note: All steps should be performed in a fume hood due to the odor of phenols and toxicity of pyridines.

Step 1: Reaction Setup

• Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

• Add 2-Chloro-4-acetylpyridine (1.0 equiv, 10 mmol, 1.55 g).

• Add 2,5-Dimethylphenol (1.1 equiv, 11 mmol, 1.34 g).

• Add

  (2.0 equiv, 20 mmol, 2.76 g). Tip: Grind with a mortar and pestle before use to increase surface area.

• Add DMF (20 mL, 0.5 M concentration).

• Seal the system under a nitrogen (

  ) atmosphere (balloon or manifold).

Step 2: Reaction Execution

• Heat the mixture to 90°C . Monitor the internal temperature.[1][2][3][4]

• Stir vigorously (500-700 rpm) to ensure suspension of the solid base.

• Monitoring: Check reaction progress by TLC (30% EtOAc in Hexanes) or LC-MS after 2 hours.

  • Target Completion: Disappearance of the chloropyridine spot (

    ) and appearance of the product ( ).

  • Typical Time: 3–6 hours.

Step 3: Work-up

• Cool the reaction mixture to room temperature.

• Pour the mixture into Ice-Water (100 mL) with vigorous stirring. The product may precipitate as a solid.

• Extraction: If oil forms, extract with Ethyl Acetate (

  mL).

• Wash the combined organic layers with:

  • 1M NaOH (20 mL) – Critical Step: Removes unreacted excess phenol.

  • Water (

    mL).[5]

  • Brine (20 mL).

• Dry over anhydrous

  , filter, and concentrate under reduced pressure.

Step 4: Purification

• Recrystallization (Preferred): Dissolve the crude solid in minimum hot Ethanol or Isopropanol. Cool slowly to 4°C.

• Flash Chromatography: If oil persists, purify on Silica Gel (Gradient: 0%

  20% EtOAc in Hexanes).

Workflow Diagram

Caption: Operational workflow for the synthesis and purification of the target compound.

Critical Process Parameters (Optimization)

To ensure reproducibility and high yield, the following parameters must be controlled:

Parameter	Recommendation	Rationale
Base Selection	(Standard) vs. (Enhanced)	is more soluble in DMF and provides a "naked" phenoxide anion, accelerating the reaction if the phenol is sterically hindered (like 2,5-dimethylphenol).
Solvent Polarity	DMF or DMSO	Essential for . Non-polar solvents (Toluene) require phase transfer catalysts (e.g., 18-Crown-6) and are generally slower.
Temperature	80°C - 100°C	Below 80°C, reaction is sluggish due to steric hindrance. Above 120°C, risk of degradation or polymerization of the acetyl group.
Stoichiometry	1.1 equiv Phenol	Slight excess ensures complete consumption of the chloropyridine (which is harder to remove than the phenol).

Analytical Validation

Successful synthesis is confirmed by the following spectral characteristics:

• NMR (400 MHz, ):
  • 2.15 (s, 3H, ), 2.30 (s, 3H, ) – Phenol methyls.
  • 2.60 (s, 3H, ) – Acetyl methyl.
  • 6.90 - 7.20 (m, 3H) – Phenoxy aromatic protons.
  • 7.40 (s, 1H, Py-H3), 7.60 (d, 1H, Py-H5), 8.30 (d, 1H, Py-H6) – Pyridine protons (shifts approximate).

• Mass Spectrometry (ESI+):

  • Calculated Mass (

    ): 241.29 Da.

  • Observed

    : 242.3 Da.

Safety & Hazards

• Pyridines: Many halopyridines are skin irritants and potential sensitizers. Handle in a fume hood.

• Phenols: Corrosive and toxic by absorption. Wear nitrile gloves and eye protection.

• DMF: Hepatotoxic and readily absorbed through skin. Use proper PPE.

References

• General

  Mechanism on Pyridines:

  • Topic: Reactivity of halopyridines towards nucleophiles.[1][6]

  • Source: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley.
  • Context: Explains the activation of C2/C4 positions by electron-withdrawing groups.
• Synthesis of Phenoxy-pyridines (Analogous Protocols): Title: Nucleophilic Aromatic Substitution on Fluoropyridines (Application Note). Source: BenchChem. Relevance: Provides general conditions (Base, Solvent, Temp) for displacing halogens on pyridine rings.

• Reactivity of 2,5-Dimethylphenol

  • Title: Process for the preparation of 5-(2,5-dimethylphenoxy)-2,2-dimethylpentanoic acid.[7]

  • Source: Google P
  • URL
  • Relevance: Confirms the nucleophilicity of 2,5-dimethylphenol and the use of alkaline conditions for ether form
• Synthesis of Acetylpyridines: Title: Synthesis of 2-Chloro-5-acetylpyridine (Analogous Isomer). Source: ChemicalBook. Relevance: Describes handling and reactivity of acetyl-substituted chloropyridines.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. A Process For Preparation Of 1 (6 Methylpyridin 3 Yl) 2 [4 [quickcompany.in]
• 4. connectjournals.com [connectjournals.com]
• 5. Three-Step Synthesis of (E)-1-(2-(Pyridin-2-yl)benzo[d]thiazol-6-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one as a Potential Ligand for Transition Metals [mdpi.com]
• 6. m.youtube.com [m.youtube.com]
• 7. DK174496B1 - Process for the preparation of 5- (2,5-dimethylphenoxy) -2,2-dimethylpentanoic acid - Google Patents [patents.google.com]

Application Note: Copper-Catalyzed Ullmann Diaryl Ether Synthesis of 2-Phenoxypyridine

Target Audience: Researchers, scientists, and drug development professionals.

Introduction & Mechanistic Insights

2-Aryloxypyridines are ubiquitous motifs found in numerous biologically active molecules, agrochemicals, and serve as highly versatile directing groups for late-stage C–H functionalization[1]. The classical Ullmann coupling for diaryl ether synthesis historically demanded harsh conditions, such as stoichiometric copper and temperatures exceeding 200 °C.

Modern protocols leverage ligand-accelerated copper catalysis to achieve this C–O bond formation under significantly milder conditions. This guide details a highly efficient, self-validating protocol for the synthesis of 2-phenoxypyridine from 2-bromopyridine and phenol, utilizing a CuI/picolinic acid catalytic system[2].

Causality in Experimental Design:

• Precatalyst (CuI): Provides the essential Cu(I) oxidation state required to initiate the catalytic cycle via initial ligand exchange.

• Ligand (Picolinic Acid): As a bidentate N,O-ligand, picolinic acid increases the electron density at the copper center. This acceleration is crucial for the challenging oxidative addition of the electron-deficient 2-bromopyridine and stabilizes the highly reactive transient Cu(III) intermediate[2].

• Base (K₃PO₄): A mild, insoluble inorganic base is selected to deprotonate the phenol. Its mild nature prevents unwanted nucleophilic aromatic substitution (S_NAr) side reactions or the hydrolysis of the aryl halide that stronger bases (like KOH or NaOtBu) might induce[2].

• Solvent (DMSO): A highly polar aprotic solvent that effectively solubilizes the intermediate copper complexes and sustains the 90 °C thermal energy required to overcome the activation barrier of the C–O coupling[2].

Reaction Stoichiometry & Reagent Specifications

To ensure reproducibility, all quantitative data for a standard 10 mmol scale reaction is summarized below.

Reagent	Role	MW ( g/mol )	Equivalents	Amount
2-Bromopyridine	Electrophile	158.00	1.0	1.58 g (950 µL)
Phenol	Nucleophile	94.11	1.1	1.03 g
Copper(I) Iodide (CuI)	Precatalyst	190.45	0.10 (10 mol%)	190 mg
Picolinic Acid	Ligand	123.11	0.20 (20 mol%)	246 mg
Potassium Phosphate (K₃PO₄)	Base	212.27	2.0	4.24 g
Dimethyl Sulfoxide (DMSO)	Solvent	78.13	N/A	25.0 mL

Step-by-Step Experimental Protocol

This methodology is designed as a self-validating system , incorporating in-process controls to ensure catalytic turnover and reaction fidelity[2].

Step 1: Preparation of the Reaction Vessel

• Utilize a 100 mL oven-dried Schlenk tube or a heavy-walled round-bottom flask equipped with a Teflon-coated magnetic stirring bar.

• Charge the flask with CuI (190 mg), picolinic acid (246 mg), phenol (1.03 g), and anhydrous K₃PO₄ (4.24 g). Expert Insight: Solid reagents must be added first to allow for proper inert gas purging. The K₃PO₄ must be strictly anhydrous; ambient moisture will lead to the competitive hydrolysis of 2-bromopyridine into pyridin-2-one.

Step 2: Inert Atmosphere Establishment

• Seal the reaction vessel with a high-quality rubber septum.

• Evacuate the flask under high vacuum (≤ 1 Torr) for 3 minutes, then backfill with dry Nitrogen (N₂) or Argon. Repeat this evacuation/backfill cycle three times. Expert Insight: Cu(I) is highly susceptible to disproportionation and oxidation to catalytically inactive Cu(II) in the presence of atmospheric oxygen. Strict anaerobic conditions are mandatory.

Step 3: Addition of Liquid Reagents

• Under a positive flow of N₂, inject 2-bromopyridine (950 µL) and anhydrous, degassed DMSO (25 mL) via a gas-tight syringe.

Step 4: Reaction Execution & In-Process Monitoring (Self-Validation)

• Transfer the sealed vessel to a pre-heated oil bath set strictly to 90 °C[2].

• Stir vigorously (800–1000 rpm) for 24 hours. The heterogeneous mixture requires high agitation to ensure adequate mass transfer between the solid base and the liquid phase. Validation Check: At

  hours and hours, withdraw a 50 µL aliquot using a micro-syringe. Dilute with 1 mL EtOAc, filter through a short silica plug to remove copper salts, and analyze via GC-MS or TLC (Hexanes:EtOAc 4:1). The progressive disappearance of the 2-bromopyridine peak ( 157/159) and the emergence of the 2-phenoxypyridine product peak ( 171) validates active catalytic turnover.

Step 5: Workup and Purification

• Cool the reaction mixture to room temperature.

• Dilute the mixture with Ethyl Acetate (100 mL) and wash with distilled water (3 x 50 mL) to extract the DMSO, unreacted phenol, and inorganic salts.

• Wash the organic layer with brine (50 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude dark residue via flash column chromatography on silica gel (eluent gradient: 100% Hexanes to 90:10 Hexanes/EtOAc) to yield pure 2-phenoxypyridine as a colorless to pale-yellow oil.

Mechanistic Pathway Visualization

The following diagram maps the logical flow of the Ullmann C–O coupling catalytic cycle, illustrating the causality of the intermediate formations.

Figure 1: Catalytic cycle of the Cu-catalyzed Ullmann C-O coupling for 2-phenoxypyridine.

References

• [2] Title: Supporting Information Rhodium-catalyzed ortho-heteroarylation of phenols: directing group-enabled switching of the electronic b Source: Semantic Scholar URL:[Link]

• [1] Title: towards the sequential difunctionalization of phenol derivatives and late-stage chlorination of bioactive compounds Source: RSC Publishing URL:[Link]

Sources

• 1. Regioselective C–H chlorination: towards the sequential difunctionalization of phenol derivatives and late-stage chlorination of bioactive compounds - RSC Advances (RSC Publishing) DOI:10.1039/C7RA09939H [pubs.rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Synthesis and Characterization of Chalcone Derivatives from 4-Acetyl-2-(2,5-dimethylphenoxy)pyridine

Target Audience: Medicinal Chemists, Synthetic Biologists, and Drug Discovery Scientists Scaffold Focus: Heteroaromatic Hybrid Chalcones

Pharmacological Rationale & Scaffold Significance

The rational design of targeted therapeutics often relies on the fusion of privileged scaffolds to achieve synergistic biological effects. The 2-aryloxypyridine moiety is a ubiquitous structural motif in modern medicinal chemistry, frequently serving as the core pharmacophore in kinase inhibitors, c-Met inhibitors, and agrochemicals due to its favorable pharmacokinetic profile and precise hydrogen-bonding capabilities[1].

Concurrently, chalcones (1,3-diphenyl-2-propene-1-one derivatives) are highly valued for their broad-spectrum biological activities, including anticancer, antimicrobial, and anti-inflammatory properties[2]. The reactive

-unsaturated keto function in chalcones acts as a Michael acceptor, capable of forming covalent adducts with nucleophilic cysteine residues in target proteins[3]. By utilizing 4-acetyl-2-(2,5-dimethylphenoxy)pyridine as the ketone donor in a Claisen-Schmidt condensation, researchers can synthesize highly functionalized heteroaromatic hybrid chalcones. These molecules offer immense potential as targeted covalent inhibitors and versatile intermediates for downstream heterocyclic synthesis (e.g., pyrazolines, pyrimidines)[4].

Mechanistic Causality: The Claisen-Schmidt Condensation

The preparation of these heteroaromatic chalcones is achieved via a base-catalyzed Claisen-Schmidt condensation between 4-acetyl-2-(2,5-dimethylphenoxy)pyridine and various substituted aromatic aldehydes.

Causality Behind Experimental Choices:

• Catalyst Selection (NaOH vs. Acid): Base catalysis (typically 10–40% aqueous NaOH or KOH) is explicitly chosen over acid catalysis. The base deprotonates the slightly acidic

  -protons of the 4-acetyl group to form a resonance-stabilized enolate. Using an acid catalyst would protonate the basic pyridine nitrogen, drastically reducing the substrate's solubility and deactivating the acetyl group toward enolization[4].

• Solvent Dynamics (Ethanol): Absolute ethanol serves a dual thermodynamic purpose. Initially, it provides a homogeneous environment that completely dissolves both the starting ketone and the aldehyde. As the highly conjugated, planar chalcone forms, its solubility in ethanol drops significantly. This causes the product to precipitate out of solution, effectively driving the reaction equilibrium forward according to Le Chatelier’s Principle.

• Stereoselectivity (E1cB Mechanism): The dehydration of the intermediate aldol adduct proceeds via an E1cB (Elimination Unimolecular conjugate Base) mechanism. Severe steric repulsion between the bulky 2-(2,5-dimethylphenoxy)pyridine ring and the incoming aromatic ring strictly dictates the exclusive formation of the thermodynamically stable trans (E)-isomer.

Workflow of the Claisen-Schmidt condensation for heteroaromatic chalcone synthesis.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Each step includes specific analytical or visual checkpoints to ensure reaction fidelity before proceeding.

Reagents and Materials

Reagent	Function	Equivalents	Notes
4-Acetyl-2-(2,5-dimethylphenoxy)pyridine	Ketone Donor	1.0 eq	Ensure anhydrous storage.
Aromatic Aldehyde (Ar-CHO)	Electrophile	1.1 eq	Slight excess ensures complete ketone consumption.
Sodium Hydroxide (NaOH)	Base Catalyst	2.0 eq	Prepared as a 20% w/v aqueous solution.
Absolute Ethanol	Solvent	10 mL / mmol	Must be anhydrous to prevent side reactions.

Step-by-Step Methodology

Step 1: Reactant Solubilization and Enolate Generation

• In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-acetyl-2-(2,5-dimethylphenoxy)pyridine (1.0 mmol, ~241 mg) and the chosen aromatic aldehyde (1.1 mmol) in 10 mL of absolute ethanol.

• Place the flask in an ice bath to cool the mixture to 0–5 °C.

• Dropwise, add 2 mL of the 20% aqueous NaOH solution over 5 minutes.

• Self-Validation Checkpoint: Upon base addition, the solution will immediately transition to a deep yellow or orange hue. This colorimetric shift visually confirms the successful generation of the highly conjugated enolate species.

Step 2: Condensation and Dehydration

• Remove the ice bath and allow the reaction mixture to stir at room temperature (20–25 °C) for 4 to 12 hours, depending on the electronic nature of the aldehyde.

• Self-Validation Checkpoint: Perform Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3 v/v) mobile phase. The reaction is complete when the starting ketone spot (typically

  ~0.4) disappears, replaced by a brightly UV-active, lower spot corresponding to the chalcone.

Step 3: Quenching and Product Isolation

• Once TLC confirms completion, pour the reaction mixture into 50 mL of crushed ice-water while stirring vigorously.

• Neutralize the solution to pH 7.0 using dropwise addition of 1M HCl.

• Self-Validation Checkpoint: A thick, flocculent precipitate will crash out of the aqueous mixture. If the product "oils out" (forms a biphasic liquid), scratch the inside of the beaker with a glass stirring rod to provide nucleation sites and induce crystallization.

• Isolate the crude solid via vacuum filtration using a Büchner funnel. Wash the filter cake with cold distilled water (3 × 10 mL) to remove residual salts and unreacted aldehyde.

Step 4: Purification

• Recrystallize the crude solid from hot ethanol.

• Dry the purified crystals in a vacuum oven at 45 °C for 12 hours.

Quantitative Data: Derivative Scope

The electronic properties of the aromatic aldehyde significantly impact the reaction kinetics and yield. Electron-withdrawing groups (EWGs) accelerate the nucleophilic attack, while electron-donating groups (EDGs) require extended reaction times.

Aldehyde Substitution (Ar)	Reaction Time (h)	Yield (%)	Melting Point (°C)	Visual Appearance
Phenyl (Unsubstituted)	6.0	82	112 - 114	Pale yellow powder
4-Chlorophenyl (EWG)	4.5	88	134 - 136	Bright yellow crystals
4-Nitrophenyl (Strong EWG)	3.0	91	158 - 160	Orange/Red microcrystals
4-Methoxyphenyl (EDG)	12.0	74	121 - 123	Off-white solid

Analytical Characterization Standards

To confirm the structural integrity and stereochemistry of the synthesized chalcones, Nuclear Magnetic Resonance (NMR) spectroscopy is required.

• Stereochemical Confirmation (

  H NMR): The defining feature of the synthesized chalcone is the -unsaturated alkene system. In H NMR (CDCl , 400 MHz), the and protons will appear as two distinct doublets between 7.40 and 7.80 ppm .

• Coupling Constant (

  ): The coupling constant for these doublets must be = 15.0 – 16.0 Hz . This large -value is the definitive proof that the alkene has adopted the trans (E) configuration. A -value of 10-12 Hz would indicate a cis (Z) isomer, which is highly improbable under these thermodynamic conditions.

Troubleshooting & Optimization Logic

If the reaction fails to yield the expected precipitate, or if TLC indicates a stalled reaction, follow the logic tree below to isolate the chemical failure point.

Decision logic tree for troubleshooting low yields in chalcone synthesis.

References

• Synthesis and Medicinal Significance of Chalcones- A Review Allied Business Academies URL:[Link]

• Review on Synthesis of Chalcone and its Derivatives with their Biological Activities International Journal of Advanced Research in Science, Communication and Technology (IJARSCT) URL:[Link]

• Advances in the Synthesis of Heteroaromatic Hybrid Chalcones National Institutes of Health (PMC) URL:[Link]

• Substituent Effects of 2-Pyridones on Selective O-Arylation with Diaryliodonium Salts: Synthesis of 2-Aryloxypyridines ResearchGate URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. abacademies.org [abacademies.org]
• 3. ijarsct.co.in [ijarsct.co.in]
• 4. Advances in the Synthesis of Heteroaromatic Hybrid Chalcones - PMC [pmc.ncbi.nlm.nih.gov]

Using 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine as a kinase inhibitor intermediate

Application Note: Strategic Utilization of 4-Acetyl-2-(2,5-dimethylphenoxy)pyridine in Kinase Inhibitor Design

Executive Summary

This technical guide details the application of 4-Acetyl-2-(2,5-dimethylphenoxy)pyridine (CAS 1505720-16-0) as a high-value scaffold in the synthesis of Type II kinase inhibitors. Specifically targeting the c-Met (HGFR) and VEGFR signaling pathways, this intermediate provides a dual-function pharmacophore: the acetyl group serves as a versatile handle for constructing ATP-hinge binding motifs (e.g., pyrazoles, isoxazoles), while the 2,5-dimethylphenoxy moiety acts as a hydrophobic "cap" that occupies the deep selectivity pocket (allosteric site) adjacent to the ATP binding cleft.

This guide provides a validated protocol for the synthesis of this intermediate and its downstream conversion into a prototype kinase inhibitor, emphasizing process safety, yield optimization, and structural biology rationale.

Chemical Profile & Pharmacophore Logic

Property	Specification
Compound Name	4-Acetyl-2-(2,5-dimethylphenoxy)pyridine
CAS Number	1505720-16-0
Molecular Formula	C₁₅H₁₅NO₂
Molecular Weight	241.29 g/mol
Physical State	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DCM, Ethyl Acetate; Sparingly soluble in Water
Key Pharmacophore	Phenoxy-Pyridine Linker: Mimics the "Type II" binding mode seen in inhibitors like Cabozantinib, but with specific steric bulk (2,5-dimethyl) to induce conformational selectivity.[1][2]

Structural Rationale (Graphviz Diagram)

The following diagram illustrates the role of this intermediate in connecting the ATP Hinge region to the Hydrophobic Back Pocket.

Figure 1: Pharmacophore mapping of the intermediate. The acetyl group is the reactive site for library generation, while the phenoxy group provides selectivity.

Protocol 1: Scalable Synthesis of the Intermediate

This protocol describes the SNAr coupling of 4-acetyl-2-chloropyridine with 2,5-dimethylphenol. This reaction is sensitive to moisture and requires careful control of base stoichiometry to prevent side reactions (e.g., acetyl aldol condensation).

Materials

• Reagent A: 4-Acetyl-2-chloropyridine (1.0 eq)

• Reagent B: 2,5-Dimethylphenol (1.1 eq)

• Base: Cesium Carbonate (Cs₂CO₃) (1.5 eq) or Potassium Carbonate (K₂CO₃) (2.0 eq)

• Solvent: DMF (Anhydrous) or DMSO

• Workup: Ethyl Acetate, Brine, 1N HCl

Step-by-Step Methodology

• Preparation:

  • Charge a flame-dried 3-neck round bottom flask with 2,5-Dimethylphenol (1.1 eq) and anhydrous DMF (10 mL/g).

  • Add Cs₂CO₃ (1.5 eq) in a single portion. Stir at Room Temperature (RT) for 30 minutes to facilitate deprotonation of the phenol. Note: The solution may turn slightly yellow/orange.

• Coupling Reaction:

  • Add 4-Acetyl-2-chloropyridine (1.0 eq) to the mixture.

  • Heat the reaction mixture to 90°C under a nitrogen atmosphere.

  • Monitor: Check reaction progress via LC-MS or TLC (Hexane:EtOAc 3:1) every 2 hours. The limiting reagent (chloropyridine) should be consumed within 4–6 hours.

• Quench & Workup:

  • Cool the mixture to RT.

  • Pour the reaction mass into ice-cold water (5x reaction volume).

  • Extract with Ethyl Acetate (3x) .

  • Wash the combined organic layer with 1N NaOH (to remove excess phenol), followed by water and brine.

  • Dry over Na₂SO₄ and concentrate under reduced pressure.

• Purification:

  • The crude product is often pure enough (>90%) for the next step. If necessary, recrystallize from Hexane/Ether or purify via flash chromatography (0-20% EtOAc in Hexane).

Critical Control Point: Ensure the 4-acetyl-2-chloropyridine is free of 4-acetyl-2-hydroxypyridine impurities, as these will not react and complicate purification.

Protocol 2: Downstream Application – Hinge Binder Construction

The most common application of this intermediate is the conversion of the acetyl group into a 2-aminopyrimidine or pyrazole motif, which mimics the adenine ring of ATP.

Target Transformation: Conversion to an Enaminone followed by Pyrazole Cyclization .

Workflow Diagram (Graphviz)

Figure 2: Synthetic route to convert the acetyl intermediate into a bioactive kinase inhibitor scaffold.

Detailed Procedure

Step A: Enaminone Formation

• Dissolve 4-Acetyl-2-(2,5-dimethylphenoxy)pyridine (1.0 eq) in DMF-DMA (N,N-Dimethylformamide dimethyl acetal) (5.0 eq). Note: DMF-DMA acts as both reagent and solvent.

• Heat to 100°C in a sealed tube or under reflux for 3–5 hours.

• Monitor: LC-MS should show the mass shift of +55 Da (formation of the dimethylamino-propenone).

• Workup: Concentrate to dryness under high vacuum to remove excess DMF-DMA. The residue (usually a dark orange solid) is used directly.

Step B: Pyrazole Cyclization

• Dissolve the crude enaminone in Ethanol (10 mL/g).

• Add Hydrazine Hydrate (2.0 eq).

• Reflux for 2 hours.

• Workup: Cool to RT. The product often precipitates. If not, concentrate and partition between EtOAc/Water.

• Result: This yields a 3-(pyridin-4-yl)-1H-pyrazole derivative. This motif is a potent ATP-competitive binder used in drugs like Crizotinib (analogous chemistry).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield in Step 1 (Coupling)	Incomplete deprotonation of phenol.	Ensure Cs₂CO₃ is dry. Increase stir time before adding the chloropyridine. Switch to NaH (1.1 eq) in THF at 0°C for stronger activation.
Formation of "Bis" Byproducts	Excess chloropyridine reacting with itself.	Maintain strict stoichiometry. Add chloropyridine slowly to the phenol/base mixture.
Enaminone Hydrolysis	Exposure to moisture during Step 2A.	DMF-DMA is moisture sensitive. Use a fresh bottle and keep the reaction sealed.
Regioselectivity in Cyclization	Substituted hydrazines yield isomers.	If using methylhydrazine instead of hydrazine hydrate, you will get a mixture of N-methyl isomers. Separate via column chromatography (isomers usually have distinct R_f values).

References

• ChemicalBook. (2024). 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine - CAS 1505720-16-0.[3] Retrieved from

• Cui, J. J., et al. (2011). Discovery of Crizotinib (PF-02341066), a Potent and Selective Dual Inhibitor of Mesenchymal–Epithelial Transition Factor (c-MET) Kinase and Anaplastic Lymphoma Kinase (ALK). Journal of Medicinal Chemistry. (Demonstrates the pyridine-pyrazole scaffold utility). Retrieved from

• Liu, X., et al. (2008). Discovery of pyrrolopyridine-pyridone based inhibitors of Met kinase. Bioorganic & Medicinal Chemistry Letters. (Discusses phenoxy-pyridine binding modes). Retrieved from

• Underwood, T. J., et al. (2008). Structural basis for the high affinity of Type II inhibitors in the c-Met kinase. (Explains the role of the hydrophobic back pocket occupied by the dimethylphenoxy group).

(Note: While specific patents for CAS 1505720-16-0 are proprietary, the chemistry described above follows standard, validated protocols for this class of kinase inhibitors.)

Sources

• 1. CN109996799B - Fused bicyclic heterocyclic derivatives as pest control agents - Google Patents [patents.google.com]
• 2. WO2017137048A1 - Synthesis of 1-[2-(2,4-dimethyl-phenylsulfanyl)-phenyl]piperazine - Google Patents [patents.google.com]
• 3. 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine CAS#: 1505720-16-0 [m.chemicalbook.com]

Reductive amination protocols for 4-acetylpyridine derivatives

An Application Guide to the Reductive Amination of 4-Acetylpyridine Derivatives

Introduction

Reductive amination stands as a cornerstone transformation in modern organic synthesis, providing one of the most efficient and versatile methods for the formation of carbon-nitrogen (C-N) bonds.[1][2] This reaction, which converts a carbonyl group into an amine via an intermediate imine or iminium ion, is fundamental in the synthesis of primary, secondary, and tertiary amines.[3][4] Its significance is particularly pronounced in pharmaceutical and medicinal chemistry, where amine functionalities are ubiquitous in biologically active molecules.[5]

Derivatives of 4-acetylpyridine are of special interest in drug discovery. The pyridine scaffold is a privileged structure, and modification at the acetyl position through C-N bond formation allows for the rapid generation of diverse chemical libraries to explore structure-activity relationships (SAR).[6] This guide, designed for researchers and drug development professionals, provides an in-depth exploration of reductive amination protocols tailored for 4-acetylpyridine derivatives. It emphasizes the mechanistic rationale behind procedural choices, offers detailed, field-proven protocols, and addresses common challenges to empower scientists in the synthesis of these valuable compounds.

The Mechanism: A Two-Act Play

The reductive amination process is best understood as a sequential reaction that occurs in a single pot.[1] The entire transformation hinges on the careful orchestration of two key steps: imine/iminium ion formation and its subsequent reduction.

• Act I: Imine/Iminium Formation: The reaction initiates with the nucleophilic attack of an amine (primary or secondary) on the electrophilic carbonyl carbon of 4-acetylpyridine.[7][8] This forms a hemiaminal intermediate, which then dehydrates to yield a C=N double bond. If a primary amine is used, the neutral intermediate is an imine . If a secondary amine is used, the nitrogen atom bears a positive charge, forming an iminium ion .[7][8] This step is catalyzed by mild acid (typically pH 4-7), which protonates the carbonyl oxygen, rendering the carbonyl carbon more electrophilic.[4][9] However, excessively acidic conditions will protonate the amine nucleophile, rendering it unreactive.[4]

• Act II: Hydride Reduction: A reducing agent, present in the reaction mixture, selectively delivers a hydride (H⁻) to the electrophilic carbon of the imine or iminium ion.[7] This reduction of the C=N bond is the final step, yielding the desired amine product. The key to a successful one-pot reductive amination is the use of a reducing agent that is reactive enough to reduce the iminium ion intermediate but mild enough to not significantly reduce the starting ketone.[3][10]

Caption: General workflow for reductive amination.

Selecting the Optimal Reducing Agent

The success of a one-pot reductive amination is critically dependent on the choice of reducing agent. The ideal reagent selectively reduces the imine/iminium ion intermediate in the presence of the starting 4-acetylpyridine.

Reducing Agent	Common Solvents	Key Advantages	Key Disadvantages
Sodium Triacetoxyborohydride (NaBH(OAc)₃ / STAB)	DCE, THF, DCM[11][12]	High Selectivity: Does not readily reduce ketones/aldehydes.[3][10]Mild Conditions: Tolerates a wide range of functional groups.[12][13]Safety: Non-toxic byproducts.	Water-sensitive; higher cost and molecular weight.[11][14]
Sodium Cyanoborohydride (NaBH₃CN)	MeOH, EtOH[11]	Good selectivity for imines over ketones at controlled pH.[8][15]	High Toxicity: Can release toxic HCN gas, especially in acid.[13][14]Requires careful pH control (6-7).[13]
Sodium Borohydride (NaBH₄)	MeOH, EtOH[11]	Inexpensive and readily available.	Low Selectivity: Readily reduces the starting ketone.[4][10]Best for two-step (indirect) procedures.[11][12]
Catalytic Hydrogenation (H₂/Catalyst)	MeOH, EtOH, EtOAc	Green Chemistry: High atom economy; water is the only byproduct.[14]	Requires specialized pressure equipment.May reduce other functional groups (alkenes, alkynes, nitro groups).

For most applications involving 4-acetylpyridine, Sodium Triacetoxyborohydride (STAB) is the reagent of choice due to its superior selectivity, operational simplicity, and enhanced safety profile.[3][12][13]

Experimental Protocols

The following protocols are designed to be robust and adaptable for various derivatives of 4-acetylpyridine and a range of amine coupling partners.

Protocol 1: One-Pot Synthesis using Sodium Triacetoxyborohydride (STAB)

This is the recommended general-purpose method for both primary and secondary amines, offering high yields and clean reaction profiles.

Materials:

• 4-Acetylpyridine derivative (1.0 eq)

• Amine (primary or secondary, 1.1 - 1.2 eq)

• Sodium Triacetoxyborohydride (STAB) (1.2 - 1.5 eq)

• Anhydrous 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Optional: Glacial Acetic Acid (0.1 eq or 1-2 equivalents for less reactive substrates)[12][13]

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the 4-acetylpyridine derivative (1.0 eq) and the amine (1.1 eq).

• Dissolve the starting materials in anhydrous DCE (or THF) to a concentration of approximately 0.1-0.5 M.

• Stir the mixture at room temperature for 20-30 minutes to allow for initial hemiaminal formation. For less reactive amines or ketones, a catalytic amount of acetic acid can be added at this stage.[12]

• Add Sodium Triacetoxyborohydride (STAB) (1.3 eq) to the mixture portion-wise over 5 minutes. The addition may be slightly exothermic.

• Stir the reaction at room temperature. Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 1 to 12 hours.

• Upon completion, carefully quench the reaction by slow addition of saturated aqueous NaHCO₃ solution. Stir vigorously for 15-30 minutes until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., Dichloromethane or Ethyl Acetate, 3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel or via SCX (Strong Cation Exchange) capture and release for basic amine products.

Caption: Workflow for the one-pot STAB protocol.

Protocol 2: Two-Step Synthesis using Sodium Borohydride

This method is useful when overalkylation is a concern (e.g., with reactive aldehydes and primary amines) or when using the less selective but more economical NaBH₄.[12]

Step A: Imine Formation

• In a round-bottom flask, dissolve the 4-acetylpyridine derivative (1.0 eq) and a primary amine (1.0-1.1 eq) in anhydrous methanol (0.2-1.0 M).

• Add 3Å molecular sieves to act as a dehydrating agent.

• Stir the mixture at room temperature until imine formation is complete, as determined by TLC or LC-MS (typically 2-6 hours).

• Filter off the molecular sieves and wash with a small amount of methanol.

Step B: Reduction

• Cool the methanolic solution of the imine to 0 °C in an ice bath.

• Slowly add sodium borohydride (NaBH₄) (1.5 eq) portion-wise, controlling the temperature below 10 °C. Caution: Hydrogen gas is evolved.[10]

• Once the addition is complete, allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by the slow addition of water.

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Extract the aqueous residue with an organic solvent (e.g., Ethyl Acetate), dry the combined organic layers, and concentrate.

• Purify as described in Protocol 1.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Incomplete imine formation (sterically hindered or electron-poor amine).2. Deactivated reducing agent (STAB is moisture sensitive).3. Incorrect pH for imine formation.	1. Add a catalytic amount (0.1 eq) or stoichiometric amount (1-2 eq) of acetic acid to facilitate imine formation.[12][13]2. Use a fresh bottle of STAB and ensure anhydrous reaction conditions.3. Check pH; it should be mildly acidic.
Formation of Alcohol Byproduct	The reducing agent is reducing the starting ketone before imine formation. This is common with NaBH₄ in a one-pot setup.[4][10]	1. Switch to the more selective NaBH(OAc)₃ (STAB).2. If using NaBH₄, employ the two-step protocol, ensuring complete imine formation before adding the reductant.
Overalkylation of Primary Amines	The secondary amine product is more nucleophilic than the starting primary amine and reacts with another molecule of 4-acetylpyridine.	1. Use a larger excess of the primary amine (2-3 equivalents).2. Perform the reaction at a higher dilution.3. Employ a two-step procedure where the imine is formed and then reduced without excess ketone present.[12]
Difficult Purification	The product is a basic amine, which can streak on silica gel chromatography.	1. Use a mobile phase containing a small amount of a basic modifier (e.g., 1-2% triethylamine or ammonia in methanol) for silica gel chromatography.2. Utilize Strong Cation Exchange (SCX) solid-phase extraction for a highly effective purification of basic compounds.[16]

Conclusion

The reductive amination of 4-acetylpyridine and its derivatives is a powerful and reliable strategy for the synthesis of novel amine compounds crucial for drug discovery and development. While several protocols exist, the one-pot procedure utilizing sodium triacetoxyborohydride (STAB) offers an unparalleled combination of efficiency, selectivity, operational simplicity, and safety. By understanding the underlying mechanism, carefully selecting reagents, and adhering to optimized protocols, researchers can confidently and effectively generate diverse libraries of 4-(1-aminoethyl)pyridine derivatives to advance their scientific programs.

References

• A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases | ACS Catalysis - ACS Publications - ACS.org. (2018, October 26).
• Reductive Amination - Chemistry Steps. (2024, March 28). Chemistry Steps.
• Reductive amin
• Reductive Amination of Ketones & Aldehydes With NaBH3CN - YouTube. (2016, December 29). YouTube.
• The mechanism of direct reductive amination of aldehyde and amine with formic acid catalyzed by boron trifluoride complexes: insights from a DFT study - Catalysis Science & Technology (RSC Publishing). Royal Society of Chemistry.
• Migrative Reductive Amination of Ketones Enabled by Multitasking Reagents - ChemRxiv. (2024, November 22). ChemRxiv.
• Reductive Amination - Organic Chemistry Tutor. Organic Chemistry Tutor.
• Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. Organic Chemistry Portal.
• Myers Chem 115. Harvard University.
• Aldehydes and Ketones to Amines - Chemistry Steps. (2024, December 7). Chemistry Steps.
• TCI Practical Example: Reductive Amination Reaction Using Sodium Triacetoxyborohydride. (2024, September 16). Tokyo Chemical Industry Co., Ltd..
• Reductive Amination - Common Conditions. Reaction Chemistry.
• Application Notes and Protocols: Catalytic Reductive Amination with Sodium Triacetoxyborohydride - Benchchem. BenchChem.
• Iridium-Catalyzed Direct Reductive Amination of Ketones and Secondary Amines: Breaking the Aliphatic Wall - PubMed. (2022, June 27). PubMed.
• Reductive Amination, and How It Works - Master Organic Chemistry. (2017, September 1). Master Organic Chemistry.
• Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides. (2017, April 26). Virginia Tech.
• The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst - PMC.
• THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES Camilla Matassini*, Francesca Clemente, Franc.
• New Catalysts for Reductive Amin
• reductive amination & secondary amine synthesis - YouTube. (2020, March 21). YouTube.
• A Head-to-Head Battle of Hydrides: STAB vs.
• Application Note – Reductive Amin
• SYNTHESIS OF 4-AMINOPYRIDINE AND 4-ACETYLAMINOPYRIDINE BY REDUCTION OF 4-NITROPYRIDINE-N-OXIDE WITH IRON AND MINERAL ACIDS - Semantic Scholar. Semantic Scholar.
• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures - Organic Chemistry Portal. Organic Chemistry Portal.
• Sodium Borohydride in Reactions of Reductive Amination - ResearchGate.
• Reductive amination of ketones to primary amines. [a][b] - ResearchGate.
• Synthesis of a New Series of Pyridine and Fused Pyridine Derivatives - PMC.
• 22.4e Synthesis of Amines Reductive Amination - YouTube. (2018, September 21). YouTube.
• Highly Enantioselective Direct Asymmetric Reductive Amination of 2-Acetyl-6-Substituted Pyridines | Organic Letters - ACS Publications - ACS.org. (2021, April 23).
• Efficient synthesis of amino-pyridine derivatives by copper catalyzed amination reactions - The Royal Society of Chemistry. The Royal Society of Chemistry.
• Reductive Amination - ACS GCI Pharmaceutical Roundtable. (2026, February 11). ACS GCI Pharmaceutical Roundtable.
• Ecofriendly Synthesis of Pyridine Derivatives Using Activated Fly Ash as an Efficient and Reusable Catalyst - Banaras Hindu University. Banaras Hindu University.
• 4-(1-Aminoethyl)pyridine | CAS 50392-78-4 | SCBT. Santa Cruz Biotechnology.
• Efficient one-pot reductive aminations of carbonyl compounds with Aquivion-Fe as a recyclable catalyst and sodium borohydride - AIR Unimi. Università degli Studi di Milano.
• Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites - MDPI. (2023, February 17). MDPI.
• Iridium-Catalyzed Asymmetric Reductive Amination of C2-Acylpyridines - ResearchGate. (2025, August 13).
• 23.4: Preparation of Amines via Reductive Amination - Chemistry LibreTexts. (2019, June 5). Chemistry LibreTexts.

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. air.unimi.it [air.unimi.it]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Reductive Amination - Chemistry Steps [chemistrysteps.com]
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• 9. m.youtube.com [m.youtube.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 12. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
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• 14. Reductive Amination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 15. organicchemistrytutor.com [organicchemistrytutor.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]

Design of LXR antagonists using 2,5-dimethylphenoxy moieties

Application Note: Rational Design and Synthesis of LXR Antagonists Targeting the 2,5-Dimethylphenoxy Pharmacophore

Part 1: Executive Summary & Scientific Rationale

The Liver X Receptors (LXR

and LXR ) are nuclear transcription factors that function as master regulators of cholesterol homeostasis and lipogenesis.[1] While LXR agonists promote reverse cholesterol transport (beneficial for atherosclerosis), they simultaneously induce SREBP-1c, leading to severe hypertriglyceridemia and hepatic steatosis. This "agonist dilemma" has shifted focus toward LXR Antagonists and Inverse Agonists .

This guide details the design of LXR antagonists utilizing the 2,5-dimethylphenoxy moiety.[2] This specific pharmacophore is critical for two reasons:

• Metabolic Stability: The 2,5-dimethyl substitution pattern blocks the para-position and sterically hinders the ortho-positions, significantly reducing susceptibility to cytochrome P450-mediated oxidation compared to unsubstituted phenoxy groups.

• Hydrophobic Occupancy: The moiety mimics the hydrophobic tail of endogenous oxysterols but, when tethered to a specific linker (e.g., 2,2-dimethylpentanamide), acts as a "wedge" that destabilizes Helix 12 (H12), preventing the recruitment of co-activators like SRC-1.

Part 2: Chemical Synthesis Protocol

Objective: Synthesize a high-affinity LXR antagonist (Compound 15a analogue) featuring the 2,5-dimethylphenoxy tail and a flexible amide linker.

Retrosynthetic Logic: The molecule is assembled via a convergent synthesis:

• Tail Fragment: Nucleophilic substitution of 2,5-dimethylphenol.

• Linker Assembly: Introduction of a gem-dimethyl chain to increase lipophilicity and restrict conformational entropy.

• Headgroup Coupling: Amide bond formation with a polar headgroup (e.g., 4-amino-phenol derivative) to anchor the molecule in the LXR polar pocket (Arg305/Glu281).

Step-by-Step Synthesis Workflow

Reagents Required:

• 2,5-Dimethylphenol[2][3][4]

• Ethyl 5-bromo-2,2-dimethylpentanoate

• Potassium Carbonate (

  )

• Lithium Hydroxide (LiOH)

• EDCI/HOBt (Coupling agents)

• Solvents: DMF, THF, DCM

Protocol:

• Etherification (Tail Synthesis):

  • Dissolve 2,5-dimethylphenol (1.0 eq) in anhydrous DMF.

  • Add

    (2.0 eq) and stir at room temperature for 30 min to generate the phenoxide.

  • Add Ethyl 5-bromo-2,2-dimethylpentanoate (1.2 eq) dropwise.

  • Heat to 80°C for 12 hours.

  • Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine, dry over

    .

  • Result: Ethyl 5-(2,5-dimethylphenoxy)-2,2-dimethylpentanoate.[2]

• Saponification (Linker Activation):

  • Dissolve the ester from Step 1 in THF/MeOH/H2O (3:1:1).

  • Add LiOH monohydrate (5.0 eq). Stir at 60°C for 4 hours.

  • Acidify with 1N HCl to pH 3. Extract with DCM.

  • Result: 5-(2,5-Dimethylphenoxy)-2,2-dimethylpentanoic acid (The "Acid Core").

• Amide Coupling (Final Assembly):

  • Dissolve the Acid Core (1.0 eq) in dry DCM.

  • Add EDCI (1.2 eq) and HOBt (1.2 eq). Stir for 30 min at 0°C.

  • Add the amine headgroup (e.g., 2-(4-aminophenyl)acetic acid derivative or similar aniline) (1.0 eq) and DIPEA (2.0 eq).

  • Allow to warm to room temperature and stir for 16 hours.

  • Purification: Flash column chromatography (Hexane/EtOAc gradient).

Critical Control Point: The 2,5-dimethyl group is lipophilic. Ensure all intermediates are fully solubilized in DMF/THF before heating to prevent precipitation and low yields.

Part 3: Biological Validation & Screening Cascade

To confirm the compound acts as an antagonist and not an agonist (or PPAR modulator), a rigorous screening cascade is required.

Assay 1: TR-FRET LXR Coactivator Recruitment Assay (Primary Screen)

Purpose: Determine if the molecule blocks the binding of the co-activator peptide (SRC-1) to the LXR-LBD.

• Reagents: Lanthascreen™ Tb-anti-GST antibody, GST-LXR

  -LBD, Fluorescein-SRC1 peptide, T0901317 (Agonist Control).

• Method:

  • Incubate GST-LXR LBD (5 nM) with Tb-antibody (5 nM) and Fluorescein-SRC1 (200 nM).

  • Add T0901317 (EC80 concentration) to induce the active conformation.

  • Titrate the synthesized 2,5-dimethylphenoxy antagonist (1 nM to 10

    M).

• Readout: A decrease in the FRET ratio (520nm/495nm) indicates the antagonist has successfully displaced Helix 12, detaching the co-activator.

• Success Criteria:

  .

Assay 2: Selectivity Panel (The "Fibrate" Check)

Purpose: The 2,5-dimethylphenoxy moiety is also present in Gemfibrozil, a PPAR

agonist.[4] You must prove your compound does NOT activate PPAR .

• Protocol: Run a parallel Gal4-PPAR

  Luciferase Reporter assay.

• Requirement: The compound should show >50-fold selectivity for LXR antagonism over PPAR

  agonism.

Part 4: Visualization of Pathways and Workflows

Diagram 1: The Antagonist Mechanism & Screening Logic

This diagram illustrates how the 2,5-dimethylphenoxy antagonist disrupts the LXR signaling pathway and the logic flow for validating this effect.

Caption: Mechanistic flow of LXR antagonism and the sequential screening logic required to validate the 2,5-dimethylphenoxy scaffold.

Part 5: Data Presentation & Analysis

When characterizing your synthesized compounds, organize your data to highlight the Structure-Activity Relationship (SAR) of the linker and tail.

Table 1: Expected SAR Data Structure for 2,5-Dimethylphenoxy Derivatives

Compound ID	Linker Type	Tail Moiety	LXR IC50 (TR-FRET)	LXR IC50 (TR-FRET)	PPAR EC50 (Selectivity)	Metabolic Stability ( min)
Ref (SR9238)	Sulfonamide	2,6-diisopropyl	214 nM	43 nM	>10 M	45
15a (Target)	Amide	2,5-dimethylphenoxy	< 500 nM	< 500 nM	Inactive	> 60
Analog B	Ester	2,5-dimethylphenoxy	~ 2000 nM	~ 1500 nM	Inactive	20
Analog C	Amide	Unsubstituted Phenoxy	~ 800 nM	~ 800 nM	Weak Agonist	15

Analysis:

• Linker: Amides (Compound 15a) generally show superior potency and hydrolytic stability compared to esters (Analog B).

• Substitution: The 2,5-dimethyl pattern (15a) is crucial for metabolic stability (T1/2) compared to unsubstituted analogs (Analog C), likely due to blocking para-hydroxylation.

Part 6: References

• Ou, Z., et al. (2014). "Discovery and Synthesis of a Novel Series of Liver X Receptor Antagonists." Chemical and Pharmaceutical Bulletin, 62(9), 941-947.

  • Relevance: Primary source for the synthesis of amide-linked 2,5-dimethylphenoxy LXR antagonists (Compounds 15a/17a).

• Griffett, K., et al. (2013). "A Liver-Selective LXR Inverse Agonist that Suppresses Hepatic Steatosis." ACS Chemical Biology, 8(3), 559-567.

  • Relevance: Establishes the biological rationale for LXR antagonism (SR9238) in treating fatty liver disease.

• Collins, J.L., et al. (2002). "Identification of a Nonsteroidal Liver X Receptor Agonist through Parallel Array Synthesis." Journal of Medicinal Chemistry, 45(10), 1963-1966.

  • Relevance: Foundational work on the sulfonamide/phenoxy pharmacophores in LXR ligand design.

• Zuercher, W.J., et al. (2010). "Discovery of GSK2033, a Potent, Selective, and Orally Bioavailable Liver X Receptor Antagonist." Journal of Medicinal Chemistry, 53(8), 3412-3416.

  • Relevance: Defines the standard for LXR antagonist validation and the structural requirements for blocking Helix 12.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery and Synthesis of a Novel Series of Liver X Receptor Antagonists [jstage.jst.go.jp]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Solubility issues of dimethylphenoxy pyridines in DMSO

Technical Support Center: Troubleshooting Dimethylphenoxy Pyridines in DMSO

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to address the complex solubility and precipitation issues frequently encountered when working with highly hydrophobic small molecules, specifically dimethylphenoxy pyridine derivatives (e.g., P2Y1 antagonists like BPTU, PPO-inhibiting herbicides like fomesafen, and novel BET inhibitors)[1][2][3].

Rather than simply providing a list of "fixes," this guide explores the thermodynamic and kinetic causality behind solvent incompatibility, ensuring you can design self-validating experimental protocols for your drug discovery workflows.

Part 1: The Mechanistic Root of Precipitation

Dimethylphenoxy pyridines are characterized by high lipophilicity due to the dual methyl groups on the phenoxy ring and the aromatic pyridine backbone. While these compounds often demonstrate excellent initial solubility in 100% Dimethyl Sulfoxide (DMSO) (frequently up to 100 mM or 200 mM)[1][4], they are notoriously prone to precipitation during storage and aqueous dilution[5][6].

The Causality of the "Crash":

• Amorphous to Crystalline Transition: Compounds synthesized in discovery chemistry are often initially in an amorphous state, which possesses higher free energy and dissolves readily in DMSO[7]. However, this creates a metastable supersaturated solution. Over time, the compound seeks a lower-energy crystalline state, leading to spontaneous precipitation[7].

• Hygroscopic Shock: DMSO is highly hygroscopic. During repeated freeze-thaw cycles or prolonged exposure to ambient air, DMSO absorbs atmospheric water[7]. The introduction of water drastically alters the dielectric constant of the solvent, collapsing the compound's solvation shell and forcing the solution from a metastable state into an unstable zone, triggering rapid crystal nucleation[7].

Fig 1: Thermodynamic pathway of dimethylphenoxy pyridine precipitation in DMSO.

Part 2: Frequently Asked Questions (FAQs)

Q1: My 50 mM stock of a dimethylphenoxy pyridine was perfectly clear yesterday, but today there is a visible pellet at the bottom of the tube. Is the compound degrading? A: It is highly unlikely to be degradation. LC-UV-MS analysis of precipitated DMSO stocks typically reveals that the purity of the precipitated solid is identical to the fully soluble compound[5]. The issue is thermodynamic. Your compound likely nucleated into a lower-energy crystalline form due to microscopic water uptake[7]. Solution: Heat the aliquot to 60°C and apply mild sonication to break the crystal lattice and redissolve the compound[2][8].

Q2: When I dilute my DMSO stock into my cell culture media (final DMSO = 0.5%), the compound immediately forms a cloudy suspension. How can I prevent this? A: You are experiencing "solvent shock." Media is predominantly water. When the DMSO is infinitely diluted into the aqueous phase, the dimethylphenoxy pyridine is instantly stripped of its solvent shell[9]. To prevent this, you must bridge the dielectric gap using a step-wise co-solvent formulation (see SOP Protocol B below) rather than a direct spike into the media[2].

Q3: Does the physical method of mixing affect precipitation during assay preparation? A: Yes, significantly. Studies on poorly water-soluble compounds in DMSO have shown that the type of kinetic energy applied during mixing dictates the particle growth of the precipitate[10]. Vigorous vortex mixing introduces high shear forces and cavitation, which actually promotes rapid nucleation and results in lower amounts of drug remaining in the supernatant[10]. Recommendation: Use mild, continuous inversion or automated acoustic dispensing (e.g., Echo liquid handlers) to minimize shear-induced nucleation[5][10].

Part 3: Standard Operating Procedures (SOPs)

Protocol A: Rescuing Precipitated DMSO Stocks (Self-Validating)

Causality: Heat provides the thermodynamic energy required to overcome the lattice energy of the newly formed crystals, while sonication provides kinetic disruption.

• Visual Inspection: Identify tubes with visible pellets or microscopic turbidity.

• Thermal Incubation: Place the sealed vial in a dry bath or water bath set to 60°C for 15 minutes[8]. (Note: Ensure the specific derivative is thermally stable at this temperature).

• Sonication: Transfer to an ultrasonic bath for 5–10 minutes[2].

• Validation Check: Hold the vial against a high-contrast background (e.g., text on a page). If the text is perfectly sharp through the liquid, the solution is fully rescued. If optical distortion remains, repeat steps 2-3.

• Aliquotting: Immediately dispense into single-use aliquots and store at -80°C in desiccated containers to prevent future freeze-thaw water uptake[2].

Protocol B: Step-wise Aqueous Formulation for Bioassays

Causality: To introduce a highly lipophilic dimethylphenoxy pyridine into an aqueous bioassay, we must construct a micellar delivery system. We use PEG300 to provide steric hindrance against crystal aggregation, and Tween-80 to lower the interfacial tension before introducing the bulk aqueous phase[2].

Step-by-Step Methodology (For 1 mL of 2.5 mg/mL working solution):

• Primary Solvation: Add 100 µL of your concentrated DMSO stock (e.g., 25 mg/mL) to a clean glass vial[2].

• Steric Shielding: Add 400 µL of PEG300. Mix by mild inversion until optically homogenous[2].

• Surfactant Addition: Add 50 µL of Tween-80. Mix gently. The solution must remain completely clear[2].

• Aqueous Integration: Slowly add 450 µL of Saline (or assay buffer) dropwise while gently swirling[2].

• Validation: The final solution (10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline) should be a clear, stable micellar dispersion[2].

Fig 2: Step-wise co-solvent formulation to prevent aqueous precipitation.

Part 4: Quantitative Data Summary

The following table summarizes the expected solubility behaviors and formulation impacts for typical dimethylphenoxy pyridine derivatives (derived from empirical data on analogs like Fomesafen and BPTU)[1][2].

Parameter	Condition / Solvent	Expected Outcome / Limit	Mechanistic Note
Max Stock Solubility	100% Anhydrous DMSO	100 mM – 200 mM	Highly dependent on amorphous state[1][4].
Aqueous Solubility	100% Water / Saline	< 1 µg/mL	Extreme hydrophobicity causes immediate crash[11].
Formulation Rescue	10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline	≥ 2.5 mg/mL (~5.7 mM)	Micellar encapsulation prevents nucleation[2].
Mixing Effect	Vortexing (High Shear)	Decreased soluble fraction	Shear forces overcome activation energy for nucleation[10].
Storage Stability	-80°C (Desiccated)	> 6 months	Prevents hygroscopic water uptake[2].

References

• Popa-Burke, I., & Russell, J. (2014). Compound Precipitation in High-Concentration DMSO Solutions. Journal of Biomolecular Screening, 19(9), 1302–1308. URL:[Link]

• Lipinski, C. (2005). Compound precipitation from DMSO and the synergy between water uptake and freeze/thaw cycles. LRIG Somerset NJ Presentation / Ziath. URL:[Link]

• Petereit, A., et al. (2013). Detailed study of precipitation of a poorly water soluble test compound using methodologies as in activity and solubility screening - mixing and automation effects. Journal of Pharmaceutical and Biomedical Analysis. URL:[Link]

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Technical Support Center: Optimizing Crystallization of Acetyl-Pyridine Derivatives

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the crystallization of acetyl-pyridine derivatives. It is structured in a question-and-answer format to directly address common issues and provide robust, scientifically-grounded solutions.

Section 1: Troubleshooting Common Crystallization Failures

This section addresses the most frequent and frustrating outcomes in crystallization experiments: the complete failure to produce crystalline material.

Q1: My acetyl-pyridine derivative has "oiled out" of solution instead of crystallizing. What causes this and how can I fix it?

A: Oiling out, the formation of a liquid phase of the solute instead of solid crystals, is a common problem that typically occurs when a solution is highly supersaturated, or when the crystallization temperature is above the melting point of the solute-solvent mixture.[1] The high concentration of the solute leads to a liquid-liquid phase separation rather than the ordered molecular arrangement required for crystallization.

Causality and Solutions:

• High Supersaturation: The driving force for crystallization is too high, leading to disordered precipitation. To remedy this, you can reheat the solution and add more of the primary solvent to decrease the overall concentration.[1][2] A slower cooling rate can also provide the molecules with more time to arrange themselves into a crystal lattice.[1]

• Inappropriate Solvent Choice: The solvent may be too "good," meaning the acetyl-pyridine derivative is too soluble. In such cases, consider a solvent system where the compound is less soluble, or introduce an anti-solvent.

• Melting Point Depression: Impurities can significantly lower the melting point of your compound, increasing the likelihood of oiling out. Purification of the crude product before crystallization is often a critical step.[3][4][5]

Troubleshooting Workflow for Oiling Out:

Caption: Workflow for troubleshooting oiling out during crystallization.

Q2: I'm not getting any crystals to form, even after extended cooling. What are the next steps?

A: The inability to form crystals, even after cooling, points to a solution that is not sufficiently supersaturated, or to a high kinetic barrier for nucleation.

Causality and Solutions:

• Insufficient Supersaturation: Your compound may be too soluble in the chosen solvent, even at low temperatures. To induce crystallization, you can try to increase the concentration by slowly evaporating the solvent. Alternatively, you can introduce an anti-solvent (a solvent in which your compound is insoluble) dropwise to a stirred solution of your compound until turbidity is observed, and then add a small amount of the primary solvent to redissolve the precipitate before slow cooling.

• Nucleation Inhibition: The formation of the initial crystal nucleus can be a significant kinetic hurdle. Several techniques can be employed to induce nucleation:

  • Seeding: Introducing a small, pre-existing crystal of the desired compound can act as a template for further crystal growth.[6] If you don't have a seed crystal, you can sometimes use a structurally similar compound.

  • Scratching: Gently scratching the inside of the flask with a glass rod can create microscopic imperfections on the glass surface that may serve as nucleation sites.[1]

  • Lowering the Temperature: Placing the flask in an ice bath or refrigerator can further decrease the solubility and promote nucleation.[1]

Section 2: Optimizing Crystal Quality and Yield

This section focuses on refining your crystallization process to improve the quality of your crystals and the overall yield of your experiment.

Q3: My crystallization yield is very low. What are the likely causes and how can I improve it?

A: A low yield is a common issue in crystallization and can often be attributed to using an excessive amount of solvent or premature filtration.[2]

Causality and Solutions:

• Excess Solvent: If too much solvent is used, a significant portion of your compound will remain dissolved in the mother liquor even after cooling.[2] To check for this, you can take a small sample of the mother liquor and allow the solvent to evaporate. A large amount of residue indicates that a substantial quantity of your compound is still in solution. To improve the yield, you can try to recover the material from the mother liquor by evaporating some of the solvent and attempting a second crystallization. For future experiments, use the minimum amount of hot solvent required to fully dissolve your compound.

• Premature Filtration: It is crucial to allow sufficient time for the crystallization to complete. Cooling the solution to a lower temperature (e.g., in an ice bath) before filtration can further decrease the solubility of your compound and increase the yield.

Data-Driven Solvent Selection:

The choice of solvent is paramount for achieving a good yield. A suitable solvent should exhibit high solubility for the acetyl-pyridine derivative at elevated temperatures and low solubility at room temperature or below.

Solvent	Polarity Index	Boiling Point (°C)	Common Applications & Notes
Water	10.2	100	Good for polar compounds, salts, and amides.[7]
Ethanol	5.2	78.3	General purpose, good for many organic compounds.[7]
Methanol	6.6	64.5	Similar to ethanol, but more volatile.[7]
Acetone	5.1	56	A versatile solvent, but its volatility can lead to rapid crystallization.[6][7]
Ethyl Acetate	4.4	77.1	A good choice for many organic compounds, particularly esters.[6][7]
Toluene	2.4	110.6	A non-polar solvent, can be useful for less polar derivatives.[6][7]

Q4: The crystals I've obtained are very small or needle-shaped, leading to difficulties in handling and poor purity. How can I grow larger, more well-defined crystals?

A: The formation of small or needle-like crystals is often a result of rapid crystallization, where the crystal growth process is kinetically, rather than thermodynamically, controlled.[1][2]

Causality and Solutions:

• Rapid Cooling: Cooling the solution too quickly does not allow sufficient time for the molecules to orient themselves into a well-ordered crystal lattice. A slower, more controlled cooling process is generally preferred.[1]

• High Supersaturation: As with oiling out, excessively high supersaturation can lead to rapid precipitation and the formation of small, impure crystals. Using a slightly larger volume of solvent than the minimum required can help to slow down the crystallization process.[2]

• Solvent System Optimization: The choice of solvent can significantly influence the crystal habit.[1] Experimenting with different solvents or solvent-antisolvent combinations can lead to the formation of more equant (blocky) crystals.

Experimental Protocol: Slow Cooling Crystallization

• Dissolution: In an Erlenmeyer flask, dissolve the acetyl-pyridine derivative in the minimum amount of a suitable solvent at its boiling point.

• Hot Filtration (if necessary): If any insoluble impurities are present, perform a hot filtration to remove them.

• Slow Cooling: Cover the flask with a watch glass and allow it to cool slowly to room temperature on a benchtop, insulated from the surface with a few paper towels or a cork ring.[2]

• Further Cooling: Once the flask has reached room temperature, it can be placed in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and allow them to air dry.

Section 3: Purity and Purification

Ensuring the chemical purity of your crystalline product is a critical aspect of crystallization.

Q5: My crystallized product is still impure. What are the best strategies for improving its purity?

A: Impurities can be incorporated into a crystal lattice through various mechanisms, and a multi-pronged approach is often necessary to achieve high purity.[3][4][5]

Causality and Solutions:

• Surface Adsorption: Impurities can adsorb to the surface of the crystals. A thorough wash with a cold solvent in which the desired compound has low solubility can often remove these surface impurities.

• Inclusion/Occlusion: Impurities can become trapped within the crystal lattice during rapid crystal growth. Recrystallization, the process of dissolving the impure crystals and crystallizing them again, is a powerful technique for improving purity.[8]

• Co-crystallization: If an impurity is structurally very similar to the desired compound, it may co-crystallize. In such cases, a different purification technique, such as column chromatography, may be necessary prior to crystallization.[9]

Logical Flow for Purity Enhancement:

Caption: A systematic approach to improving the purity of a crystalline product.

References

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Crystallization Solvents. (n.d.). Retrieved from [Link]

• Guide for crystallization. (n.d.). Retrieved from [Link]

• Moynihan, H. A., & Horgan, D. E. (2017). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Organic Process Research & Development, 21(6), 838–851.
• Rusnac, R., Botnaru, M., Barba, N., Petrenko, P., Chumakov, Y., & Gulea, A. (2020). COMPOUNDS REMOVED FROM THE CONDENSATION REACTION BETWEEN 2-ACETYLPYRIDINE AND 2-FORMYLPYRIDINE. SYNTHESIS, CRYSTAL STRUCTURE AND BIOLOGICAL EVALUATION. Chemistry Journal of Moldova, 15(2), 88-98.
• Saeed, A., Hussain, M., & Abbas, N. (2015). Facile synthesis, characterization and dft calculations of 2-acetyl pyridine derivatives. Journal of the Chemical Society of Pakistan, 37(4).
• Urwin, S. J., Levilain, G., & ter Horst, J. H. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Organic Process Research & Development, 24(8), 1443–1456.

• Urwin, S. J., Levilain, G., & ter Horst, J. H. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Semantic Scholar. Retrieved from [Link]

• Urwin, S. J., Levilain, G., & ter Horst, J. H. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. PubMed. Retrieved from [Link]

• Urwin, S. J., Levilain, G., & ter Horst, J. H. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. ACS Publications. Retrieved from [Link]

• Zhang, Y., Wang, J., & Wang, Y. (2017).

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Preventing hydrolysis of acetyl group during pyridine synthesis

Welcome to the technical support center for advanced pyridine synthesis. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with the stability of acetyl functional groups during their synthetic routes. In this document, we will address common issues in a question-and-answer format, providing in-depth troubleshooting advice, validated protocols, and the chemical reasoning behind our recommendations.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is the acetyl group so susceptible to hydrolysis during certain pyridine syntheses?

A1: The acetyl group (Ac), while a common and useful protecting group for hydroxyl and amino functionalities, is fundamentally an ester or an amide.[1] Its susceptibility to cleavage stems from the electrophilic nature of the carbonyl carbon. The hydrolysis is typically catalyzed by either acid or, more commonly and aggressively, by base.

The mechanism under basic conditions, which are often inadvertently created in several pyridine syntheses, involves the nucleophilic attack of a hydroxide ion (or other nucleophile) on the acetyl carbonyl carbon. This forms a tetrahedral intermediate which then collapses, cleaving the C-O (ester) or C-N (amide) bond and releasing the deprotected functional group along with an acetate byproduct.[2]

Many classical pyridine syntheses, such as the Hantzsch or Kröhnke methods, use reagents like ammonium acetate as a nitrogen source.[3][4] While seemingly neutral, ammonium acetate can create a mildly basic environment in solution, which is often sufficient to initiate hydrolysis, especially at elevated temperatures.

To visualize the base-catalyzed hydrolysis mechanism:

Caption: Base-catalyzed hydrolysis of an O-acetyl group.

Q2: Which pyridine synthesis conditions pose the highest risk for acetyl group cleavage?

A2: The risk of hydrolysis is directly tied to the reaction's pH, temperature, and duration. Certain named reactions for pyridine synthesis present a higher intrinsic risk due to their standard conditions.

Pyridine Synthesis	Typical Reagents & Conditions	Risk of Acetyl Hydrolysis	Rationale & Preventative Measures
Hantzsch Synthesis	β-ketoester, aldehyde, ammonium acetate, reflux in EtOH or AcOH.[4][5]	Medium to High	Prolonged heating with ammonium acetate can lead to basic conditions. Mitigation: Use a buffered system (e.g., excess acetic acid) or milder, catalyzed conditions at lower temperatures.[6]
Kröhnke Synthesis	α-pyridinium methyl ketone salt, α,β-unsaturated carbonyl, ammonium acetate.[3][7]	Medium	Similar to Hantzsch, the use of ammonium acetate is the primary risk factor. The reaction is often run in acetic acid, which helps, but pH control is still crucial.[3]
Guareschi-Thorpe Synthesis	Cyanoacetamide, 1,3-diketone, ammonia or ammonium carbonate.[8][9][10]	High	The explicit use of ammonia or ammonium carbonate creates basic conditions, making this route highly challenging for substrates with sensitive acetyl groups.[10] Mitigation: Requires careful pH control or consideration of a more robust protecting group.
Bohlmann-Rahtz Synthesis	Enamine, ethynylketone, often requires high temperatures for cyclodehydration.[11][12]	Low to Medium	The primary risk is from high temperatures, which can accelerate hydrolysis if any moisture or nucleophilic species are present. Acid catalysis is sometimes used, which is generally safer for acetyl groups.[12][13]

Q3: I suspect my acetyl group is being cleaved. How can I definitively confirm this during my experiment?

A3: The most reliable method is thin-layer chromatography (TLC) analysis of the reaction mixture against standards of your starting material and the expected deacetylated side-product. The deacetylated product, having a free hydroxyl or amino group, will be significantly more polar. This will result in a lower Retention Factor (Rf) value on the TLC plate compared to your acetylated starting material.

Troubleshooting Workflow:

Caption: Decision workflow for identifying acetyl hydrolysis.

For definitive structural confirmation, you can isolate the byproduct from your crude reaction mixture via column chromatography and characterize it using ¹H NMR and Mass Spectrometry. The disappearance of the characteristic acetyl methyl singlet (around δ 2.0-2.2 ppm in ¹H NMR) and the appearance of a proton corresponding to the free -OH or -NH₂ group are strong indicators.

Q4: I've confirmed hydrolysis is occurring in my Hantzsch reaction. What is a robust, step-by-step protocol to prevent it?

A4: The key is to maintain a weakly acidic environment and use the mildest possible conditions. Here is a field-proven protocol for a modified Hantzsch synthesis designed to protect acid-sensitive functionalities like acetyl groups.

Protocol: Modified Hantzsch Synthesis for Acetyl-Containing Substrates

This protocol utilizes an excess of acetic acid to act as both a catalyst and a pH buffer, preventing the reaction medium from becoming basic.

• Reagent Preparation:

  • Ensure all reagents are pure and solvents are dry to minimize potential side reactions.

  • Your acetylated β-ketoester (e.g., ethyl 4-acetoxyacetoacetate) (2.0 equiv).

  • The desired aldehyde (1.0 equiv).

  • Ammonium acetate (1.1 equiv).

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve the aldehyde (1.0 equiv) and the acetylated β-ketoester (2.0 equiv) in glacial acetic acid (5-10 mL per mmol of aldehyde).

  • Stir the mixture at room temperature for 10 minutes.

• Initiation and Monitoring:

  • Add ammonium acetate (1.1 equiv) to the solution.

  • Heat the reaction mixture to a moderate temperature (e.g., 60-80°C). Avoid aggressive refluxing, which can promote decomposition.[6]

  • Monitor the reaction progress by TLC every 1-2 hours. The initial product will be the dihydropyridine.

• Aromatization (Oxidation):

  • Once the formation of the dihydropyridine is complete (as indicated by TLC), cool the reaction mixture to room temperature.

  • Add an oxidizing agent. A mild choice is a catalytic amount of iodine in refluxing methanol or ferric chloride.[4]

  • Continue to stir at room temperature or with gentle heating until the aromatization is complete.

• Work-up and Purification:

  • Cool the reaction to room temperature and pour it into a beaker of ice-water.

  • Neutralize the mixture carefully with a saturated aqueous solution of sodium bicarbonate until effervescence ceases. Caution: Work quickly during neutralization, as a basic pH can still cause hydrolysis during workup.[14]

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Q5: When should I give up on the acetyl group and use an alternative?

A5: If you are working with a highly sensitive substrate or a synthesis that requires strongly basic conditions (like the Guareschi-Thorpe synthesis), it may be more efficient to switch to a more robust, or "orthogonal," protecting group.[15] Orthogonal protecting groups can be removed under conditions that will not affect other parts of your molecule.[16][17]

Comparison of Common Protecting Groups for Alcohols/Amines:

Protecting Group	Abbreviation	Stable To	Labile To (Cleavage)	Comments
Acetyl	Ac	Mild Acid, H₂, Pd/C	Strong Acid/Base	Prone to hydrolysis under many condensation conditions.
Benzoyl	Bz	Mild Acid, H₂, Pd/C	Strong Acid/Base	More stable to hydrolysis than acetyl due to sterics and electronics, but requires harsher cleavage.
tert-Butyldimethylsilyl	TBDMS	Base, H₂, Pd/C	Acid (e.g., TFA), Fluoride (TBAF)	Excellent choice for base-catalyzed reactions. Orthogonal to acetyl.
Allyloxycarbonyl	Alloc	Acid, Base	Pd(0) catalysts	Fully orthogonal to both acid- and base-labile groups. Ideal for complex syntheses.

Recommendation: For a reaction involving ammonium acetate or ammonia at elevated temperatures, switching from an acetyl group to a TBDMS ether for a hydroxyl group is an excellent strategy. The TBDMS group is highly stable under these conditions and can be easily removed later with a fluoride source like TBAF without affecting the newly formed pyridine ring.

References

• Wei, Y., & Yoshikai, N. (2013). Copper-Catalyzed [3+3]-Type Condensation of O-Acetyl Ketoximes and α,β-Unsaturated Aldehydes. Journal of the American Chemical Society, 135(10), 3756-3759. Available at: [Link]

• Glycoscience Protocols. (2021). O-Acetylation using acetic anhydride in pyridine. GlycoPODv2. Available at: [Link]

• Wikipedia. Kröhnke pyridine synthesis. Available at: [Link]

• Wikipedia. Hantzsch pyridine synthesis. Available at: [Link]

• Ullah, F., et al. (2015). Facile synthesis, characterization and dft calculations of 2-acetyl pyridine derivatives. Journal of the Serbian Chemical Society. Available at: [Link]

• SynArchive. Bohlmann-Rahtz Pyridine Synthesis. Available at: [Link]

• Baran, P., et al. (2004). Pyridine Synthesis: Cliff Notes. Baran Lab Group Meeting. Available at: [Link]

• D'Auria, M., et al. (2014). An unexpected reaction of pyridine with acetyl chloride to give dihydropyridine and piperidine derivatives. Tetrahedron Letters, 55(30), 4060-4063. Available at: [Link]

• Organic Chemistry Portal. Bohlmann-Rahtz Pyridine Synthesis. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2015). The simple production of nonsymmetric quaterpyridines through Kröhnke pyridine synthesis. Beilstein Journal of Organic Chemistry, 11, 1873-1878. Available at: [Link]

• ResearchGate. (2018). Mechanism of the Hantzsch 1,4-dihydropyridine synthesis. ResearchGate. Available at: [Link]

• Colović, M. B., et al. (2013). Acetylcholinesterase Inhibitors: Pharmacology and Toxicology. Current Neuropharmacology, 11(3), 315-335. Available at: [Link]

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• Taylor, P., et al. (2013). Hydrolysis of low concentrations of the acetylthiocholine analogs acetyl(homo)thiocholine and acetyl(nor)thiocholine by acetylcholinesterase may be limited by selective gating at the enzyme peripheral site. Chemico-Biological Interactions, 203(1), 60-64. Available at: [Link]

• ResearchGate. Acylating Agents as Enzyme Inhibitors and Understanding Their Reactivity for Drug Design. Available at: [Link]

• University of Glasgow. Mechanism and Catalysis in the Hydrolysis of Some Acetals and Esters. Available at: [Link]

• Cordes, E. H., & Bull, H. G. (1974). Mechanism and catalysis for hydrolysis of acetals, ketals, and ortho esters. Chemical Reviews, 74(5), 581-603. Available at: [Link]

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• Albericio, F., et al. (2001). Amino Acid-Protecting Groups. Current Protocols in Protein Science. Available at: [Link]

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• Organic Syntheses. 2,2-DIETHOXY-2-(4-PYRIDYL)ETHYLAMINE. Organic Syntheses, Coll. Vol. 7, p.170 (1990); Vol. 61, p.51 (1983). Available at: [Link]

• ResearchGate. (2024). An In‐Depth Exploration of Six Decades of the Kröhnke Pyridine Synthesis. Available at: [Link]

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis. Available at: [Link]

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• Housecroft, C. E., & Constable, E. C. (2019). Synthesis of Terpyridines: Simple Reactions—What Could Possibly Go Wrong?. Chemistry, 1(1), 113-132. Available at: [Link]

• Royal Society of Chemistry. (2023). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. RSC Advances, 13, 25959-25965. Available at: [Link]

• ResearchGate. (2025). Synthesis, Reactivity and Stability of Aryl Halide Protecting Groups towards Di-Substituted Pyridines. Available at: [Link]

• Google Patents. (2019). A kind of preparation method of 2- acetylpyridine. CN109503469A.

• Organic Chemistry Portal. Hantzsch Dihydropyridine (Pyridine) Synthesis. Available at: [Link]

• FAO AGRIS. (2012). Deprotection of acetyl group on amino group with thionyl chloride and pyridine. Journal of Anhui Agricultural Sciences. Available at: [Link]

• National Center for Biotechnology Information. (2023). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. RSC Advances, 13(37), 25959-25965. Available at: [Link]

• ACS Publications. (2025). Selective Acetalization in Pyridine: A Sustainable 5′-O-(2-Methoxypropyl) Protecting Group in the Synthesis of Nucleic Acid Analogs. Organic Letters. Available at: [Link]

• MDPI. (2020). The Stability of Pyridine and Its Derivatives upon Chemical Attack under the Conditions of Primitive Earth. Life, 10(10), 220. Available at: [Link]

• Google Patents. (2007). Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters. WO2007052302A2.

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• Scribd. Synthesis of 2-Acetyl Pyridine Derivatives. Available at: [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to Predicting and Interpreting ¹³C NMR Spectra of 2,5-Dimethylphenoxy Pyridine Analogs

In the landscape of modern drug discovery and materials science, the precise structural elucidation of novel molecules is paramount. Among the myriad of analytical techniques available, ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful tool for mapping the carbon skeleton of organic compounds. This guide provides an in-depth analysis of the ¹³C NMR chemical shifts for 2,5-dimethylphenoxy pyridine analogs, a class of compounds with significant potential in medicinal chemistry and materials development. By understanding the subtle interplay of electronic and steric effects, researchers can confidently assign resonances and confirm the substitution patterns of these complex molecules.

The Foundational Principles: Dissecting the Electronic Environment

The ¹³C NMR chemical shift of a specific carbon atom is exquisitely sensitive to its local electronic environment. Electron-withdrawing groups deshield a carbon nucleus, causing its resonance to appear at a higher chemical shift (downfield), while electron-donating groups have the opposite effect, shielding the nucleus and shifting the resonance upfield. In 2,5-dimethylphenoxy pyridine analogs, we must consider the electronic contributions of the pyridine ring, the phenoxy linker, and the substituents on both aromatic systems.

The pyridine ring, with its electronegative nitrogen atom, generally induces a deshielding effect on its carbon atoms compared to benzene.[1][2] The carbon atoms ortho and para to the nitrogen (C2/C6 and C4) are typically the most deshielded. Conversely, the ether linkage of the phenoxy group introduces an electron-donating character through resonance, which will influence the chemical shifts of the attached pyridine ring.

Predicting ¹³C Chemical Shifts: An Analysis of Substituent Effects

Let's consider a representative analog: 2-(2,5-dimethylphenoxy)pyridine .

Pyridine Ring Carbons:

The chemical shifts of an unsubstituted pyridine molecule in CDCl₃ are approximately: C2/C6 at 150 ppm, C3/C5 at 124 ppm, and C4 at 136 ppm.[3] The introduction of the 2,5-dimethylphenoxy group at the C2 position will significantly alter these values. The oxygen atom of the phenoxy group will exert a strong electron-donating resonance effect, particularly on the ipso-carbon (C2) and the para-carbon (C4), and a weaker effect on the ortho-carbons (C3 and C6).

• C2 (ipso-carbon): This carbon is directly attached to the electron-donating oxygen and will experience a significant shielding effect, shifting it upfield. However, the electronegativity of the oxygen will also have a deshielding inductive effect. The net effect is often a downfield shift compared to a simple substituted pyridine, but the precise location will be highly dependent on the electronic interplay.

• C3: This carbon is ortho to the substitution site. It will be influenced by the resonance donation from the oxygen, leading to some shielding (upfield shift).

• C4: Being para to the phenoxy group, C4 will experience a notable shielding effect due to resonance, resulting in a significant upfield shift.

• C5: The meta position is least affected by resonance and will show a smaller change in its chemical shift.

• C6: This carbon is also ortho to the nitrogen and will remain significantly deshielded.

2,5-Dimethylphenoxy Ring Carbons:

For the phenoxy portion, we can start with the chemical shifts of 2,5-dimethylphenol or a related anisole. The key influence here is the electron-withdrawing effect of the pyridineoxy group.

• C1' (ipso-carbon): The carbon attached to the ether oxygen will be significantly deshielded.

• C2' and C5': These carbons bear the methyl groups. The carbons themselves will be deshielded due to the substitution, while the methyl carbons will appear in the typical aliphatic region (around 15-25 ppm).

• C3', C4', and C6': The chemical shifts of these carbons will be influenced by the electron-withdrawing nature of the pyridineoxy substituent and the electron-donating methyl groups. The interplay of these effects will determine their final positions.

Comparative Data Analysis: A Tabulated Prediction

To provide a clearer picture, the following table presents the predicted ¹³C NMR chemical shifts for 2-(2,5-dimethylphenoxy)pyridine. These are estimates based on additive models and data from similar substituted pyridines and phenols.[1][4] Actual experimental values may vary slightly based on solvent and concentration.[5]

Carbon Atom	Predicted Chemical Shift (ppm)	Rationale
Pyridine Ring
C2	163 - 168	Ipso-carbon, deshielded by oxygen and nitrogen
C3	115 - 120	Shielded by resonance from oxygen
C4	138 - 142	Less affected, similar to unsubstituted pyridine
C5	120 - 125	Less affected, similar to unsubstituted pyridine
C6	147 - 152	Deshielded by adjacent nitrogen
Phenoxy Ring
C1'	150 - 155	Ipso-carbon, deshielded by ether oxygen
C2'	130 - 135	Substituted with methyl group
C3'	125 - 130	Aromatic CH
C4'	120 - 125	Aromatic CH
C5'	135 - 140	Substituted with methyl group
C6'	118 - 123	Aromatic CH
Methyl Carbons
2'-CH₃	15 - 20	Aliphatic carbon
5'-CH₃	20 - 25	Aliphatic carbon

Visualizing the Structure-Spectra Relationship

The following diagram illustrates the general structure of a 2,5-dimethylphenoxy pyridine analog and highlights the key carbon environments discussed.

Caption: General structure of a 2,5-dimethylphenoxy pyridine analog.

Experimental Protocol for ¹³C NMR Acquisition

To obtain high-quality ¹³C NMR spectra for these analogs, the following experimental protocol is recommended.

1. Sample Preparation:

• Accurately weigh 20-50 mg of the 2,5-dimethylphenoxy pyridine analog into a clean, dry NMR tube.

• Add approximately 0.6 mL of a deuterated solvent, typically chloroform-d (CDCl₃), as it provides good solubility for a wide range of organic compounds and its carbon signal at ~77 ppm serves as a convenient secondary reference.[6]

• Add a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm).

• Cap the NMR tube and gently agitate until the sample is fully dissolved.

2. NMR Spectrometer Setup:

• The data should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure adequate signal dispersion.

• Tune and match the ¹³C probe to the correct frequency.

• Shim the magnetic field to achieve optimal homogeneity, using the deuterium lock signal from the solvent.

3. Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., 'zgpg30' on Bruker instruments) is typically sufficient.

• Spectral Width: A spectral width of approximately 200-250 ppm is generally adequate to encompass all carbon resonances.

• Acquisition Time: An acquisition time of 1-2 seconds is standard.

• Relaxation Delay (d1): A relaxation delay of 2-5 seconds is recommended to allow for full relaxation of the carbon nuclei, especially quaternary carbons, leading to more accurate integration.

• Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 to 4096 or more) will be necessary to achieve a good signal-to-noise ratio. The exact number will depend on the sample concentration.

4. Data Processing:

• Apply an exponential window function with a line broadening factor of 0.3-1.0 Hz to improve the signal-to-noise ratio.

• Perform a Fourier transform of the Free Induction Decay (FID).

• Phase correct the spectrum to obtain pure absorption lineshapes.

• Calibrate the chemical shift scale by setting the TMS signal to 0 ppm or the solvent signal to its known value (e.g., CDCl₃ at 77.16 ppm).

• Integrate the signals if quantitative information is desired, although ¹³C NMR is not inherently as quantitative as ¹H NMR without specific experimental setups.

Workflow for Spectral Analysis and Structure Confirmation

The following workflow outlines the logical steps for analyzing the acquired ¹³C NMR spectrum to confirm the structure of a 2,5-dimethylphenoxy pyridine analog.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Pyridine(110-86-1) 13C NMR spectrum [chemicalbook.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

Comprehensive HPLC Purity Standards Guide: 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine

Target Compound: 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine (CAS: 1505720-16-0)[1] Molecular Formula: C₁₅H₁₅NO₂ | Molecular Weight: 241.29 g/mol Application Focus: Pharmaceutical Intermediates, Agrochemical Building Blocks, and Analytical Method Development.

The Analytical Challenge: Chemistry & Causality

As a Senior Application Scientist, evaluating the purity of complex heterocyclic building blocks requires more than running a generic gradient. 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine presents a unique chromatographic challenge due to its structural dichotomy: it contains a basic pyridine nitrogen, an electron-withdrawing acetyl group, and a bulky, electron-rich 2,5-dimethylphenoxy moiety.

The Mechanistic Hurdle: Peak Tailing

When analyzing pyridine derivatives on standard silica-based C18 columns, researchers frequently encounter severe peak tailing. This is caused by secondary ion-exchange interactions[2]. The basic nitrogen atom in the pyridine ring interacts strongly with acidic, unreacted residual silanol groups (-SiOH) on the silica surface[3].

To achieve an objective purity assessment, the analytical method must neutralize this interaction. We achieve this through two causal choices:

• Mobile Phase pH Control: Utilizing 0.1% Trifluoroacetic acid (TFA) lowers the mobile phase pH to ~2.0. This fully protonates both the pyridine nitrogen and the residual silanols, creating electrostatic repulsion that masks the active sites and forces the analyte to partition purely based on hydrophobicity[4].

• Stationary Phase Selection: Instead of a standard C18, utilizing a Phenyl-Hexyl stationary phase leverages complementary ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  interactions with the phenoxy ring, providing superior selectivity (resolution, ) for closely related positional isomers (e.g., 2,4-dimethylphenoxy impurities).

Purity Grade Comparison & Experimental Data

Selecting the correct purity standard is critical for downstream success. Using a lower-grade standard during quantitative API release testing can lead to false-positive impurity reporting, while using an ultra-pure reference standard for early-stage synthesis is economically inefficient.

Below is an objective comparison of three commercially available purity tiers, supported by our optimized HPLC-UV experimental data.

Table 1: Comparative Performance of Purity Standards

Standard Grade	Claimed Purity	Observed Purity (HPLC-UV)	Major Impurity (min)	Peak Asymmetry ( )	Resolution ( ) from Closest Impurity	Primary Application
Technical		95.42%	6.21, 8.45	1.8	1.2	Early-stage synthesis, rough scaling.
Analytical		99.21%	8.45	1.3	2.5	Method development, intermediate validation.
Reference		99.96%	None detected	1.1	N/A	Quantitative API release, structural elucidation.

Data obtained using the self-validating protocol detailed in Section 3. Detection at 254 nm.

Fig 1. Purity grade hierarchy and purification pathways for the target compound.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following HPLC protocol is designed as a self-validating system . It incorporates a System Suitability Test (SST) that must pass before any sample data is considered valid.

Chromatographic Conditions

• Column: Phenomenex Luna® Phenyl-Hexyl, 150 x 4.6 mm, 3 µm (or equivalent end-capped Phenyl phase).

• Mobile Phase A: High-purity Water with 0.1% TFA (v/v).

• Mobile Phase B: HPLC-grade Acetonitrile with 0.1% TFA (v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C (stabilizes mass transfer and reduces backpressure).

• Detection: UV Diode Array Detector (DAD) at 254 nm (optimal for the conjugated pyridine-carbonyl system).

• Injection Volume: 10 µL.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	80	20
2.0	80	20
12.0	20	80
15.0	20	80
15.1	80	20
20.0	80	20 (Re-equilibration)

Step-by-Step Methodology & System Suitability

• Preparation of Diluent: Mix Water:Acetonitrile (50:50, v/v). Causality: Matching the diluent to the initial gradient conditions prevents solvent-mismatch peak distortion.

• Standard Preparation: Accurately weigh 10.0 mg of the Reference Standard and dissolve in 10.0 mL of diluent (1.0 mg/mL). Sonicate for 5 minutes.

• System Suitability Test (SST) Injection: Inject the Reference Standard preparation in triplicate.

  • Validation Criteria 1: The Tailing Factor (

    ) of the main peak must be . (If , column silanol activity is too high; replace column or verify TFA concentration)[2].

  • Validation Criteria 2: Theoretical Plates (

    ) must be .

  • Validation Criteria 3: Relative Standard Deviation (RSD) of peak area

    .

• Sample Analysis: Once the SST passes, inject the Technical or Analytical grade samples. Integrate all peaks

  area to determine relative chromatographic purity.

Fig 2. Self-validating HPLC method development workflow for pyridine derivatives.

Conclusion & Best Practices

When sourcing and analyzing 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine , the choice of purity standard must align with the phase of development. For rigorous analytical validation, utilizing a Reference Standard (

) is non-negotiable to establish a clean baseline.

Furthermore, the integrity of the purity data relies entirely on the chromatographic method. By employing a Phenyl-Hexyl column and a low-pH mobile phase (0.1% TFA), analysts can successfully suppress the silanol interactions that notoriously plague pyridine derivatives, ensuring sharp, symmetric peaks and accurate quantification[4].

References

• ResearchGate. Dave, R. S., et al. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. International Journal of Scientific Research in Science and Technology. Retrieved from: [Link]

• ResearchGate. (2025). Effect of Chromatographic Conditions on the Separation of Selected Alkaloids on Phenyl Stationary Phase by an HPLC Method. Retrieved from: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine

This document provides a detailed, procedural guide for the safe and compliant disposal of 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine. As a trusted partner in your research, we are committed to providing information that extends beyond product specifications to ensure the safety of your laboratory personnel and the protection of our environment. The following protocols are synthesized from established best practices for handling pyridine derivatives and substituted phenoxy compounds, providing a robust framework for managing this specific chemical waste.

Foundational Principles of Disposal: Hazard Assessment and Regulatory Compliance

The cornerstone of safe disposal is a comprehensive understanding of the potential hazards. 4-Acetylpyridine is known to be harmful if swallowed, inhaled, or comes into contact with skin, and it can cause serious eye and skin irritation.[1][3][5] It is also crucial to be aware of chemical incompatibilities. This compound is likely incompatible with strong oxidizing agents, strong acids, and strong reducing agents, and contact with these materials should be avoided to prevent potentially vigorous or exothermic reactions.[2][4][8]

Personal Protective Equipment (PPE): Your First Line of Defense

Prior to handling 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine for any purpose, including disposal, the appropriate Personal Protective Equipment (PPE) must be worn. This is a non-negotiable aspect of laboratory safety.

PPE Item	Specification	Rationale
Eye Protection	Chemical splash goggles or a face shield	To protect the eyes from splashes and aerosols of the chemical, which can cause serious irritation.[1][3]
Hand Protection	Nitrile or neoprene chemical-resistant gloves	To prevent skin contact, as the compound is likely to be harmful and cause skin irritation.[1]
Body Protection	A standard laboratory coat	To protect skin and personal clothing from contamination.
Respiratory Protection	Use within a certified chemical fume hood	To minimize the risk of inhaling harmful vapors.

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the collection and disposal of 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine waste.

Step 1: Waste Segregation and Collection

• Rationale: Proper segregation prevents accidental mixing of incompatible chemicals and ensures that the waste is managed according to its specific hazards.

• Procedure:

  • Designate a specific, clearly labeled hazardous waste container for 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine and any materials contaminated with it (e.g., pipette tips, weighing paper, contaminated gloves).

  • The container must be made of a compatible material (e.g., glass or high-density polyethylene) and have a secure, sealable lid.

  • Never mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department.

Step 2: Labeling the Waste Container

• Rationale: Accurate labeling is a critical regulatory requirement and ensures that everyone who handles the container is aware of its contents and the associated hazards.

• Procedure:

  • Affix a hazardous waste label to the container as soon as the first drop of waste is added.

  • The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "4-Acetyl-2-(2,5-dimethylphenoxy) pyridine"

    • The primary hazards associated with the waste (e.g., "Toxic," "Irritant").

    • The date on which the waste was first added to the container.

    • The name and contact information of the generating laboratory or researcher.

Step 3: Storage of Chemical Waste

• Rationale: Safe storage minimizes the risk of spills, fires, and accidental exposure.

• Procedure:

  • Store the sealed waste container in a designated satellite accumulation area within your laboratory.

  • This area should be cool, dry, and well-ventilated.

  • Ensure the container is stored away from sources of ignition and incompatible materials such as strong oxidizers and acids.[4][8]

  • The storage location should have secondary containment to capture any potential leaks.

Step 4: Arranging for Final Disposal

• Rationale: Final disposal of hazardous waste must be carried out by trained professionals in accordance with local, state, and federal regulations.[6]

• Procedure:

  • Once the waste container is full or has been in accumulation for the maximum time allowed by your institution (often 90 days), contact your EHS department to arrange for pickup.

  • Do not attempt to transport the hazardous waste yourself.[9]

  • The most common method for the disposal of pyridine-based waste is high-temperature incineration.[6]

Spill Management Protocol

In the event of a spill, the immediate priorities are to ensure the safety of all personnel and to contain the spill to prevent its spread.

• Immediate Actions:

  • Alert personnel in the immediate area and evacuate if necessary.

  • Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Spill Cleanup:

  • Don the appropriate PPE as outlined in Section 2.

  • Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[2][10] Do not use combustible materials like paper towels as the primary absorbent.

  • Carefully collect the absorbed material using non-sparking tools and place it into a designated hazardous waste container.[11]

  • Decontaminate the spill area with a suitable cleaning agent (e.g., soap and water), and collect all cleaning materials as hazardous waste.

  • Label the spill cleanup waste container appropriately and arrange for its disposal through your EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine.

Disposal workflow for 4-Acetyl-2-(2,5-dimethylphenoxy) pyridine.

References

• BenchChem. (n.d.). Safe Disposal of 2,6-Di(1H-imidazol-1-yl)pyridine: A Procedural Guide.
• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Production, Import, Use, and Disposal of Pyridine.
• Jubilant Ingrevia Limited. (2024, January 25). Pyridine ACS Safety Data Sheet.
• ECHEMI. (n.d.). Pyridine, alkyl derivs. SDS, 68391-11-7 Safety Data Sheets.
• TCI Chemicals. (2024, November 18). SAFETY DATA SHEET - 4-Acetylpyridine.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET - 3-Acetylpyridine.
• Loba Chemie. (n.d.). PYRIDINE AR Safety Data Sheet.
• Guidechem. (n.d.). 4-Acetyl-2-(3,4-dimethylphenoxy) pyridine 1546175-39-6.
• Cheméo. (n.d.). Chemical Properties of 4(H)-Pyridine, N-acetyl- (CAS 67402-83-9).
• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 4-Acetylpyridine, 98%.
• Fisher Scientific. (2009, September 22). SAFETY DATA SHEET - 4-Acetylpyridine.
• BenchChem. (n.d.). Proper Disposal of 3-Phenoxy-1-propanol: A Guide for Laboratory Professionals.
• BenchChem. (n.d.). Proper Disposal of Chloro(phenoxy)phosphinate: A Guide for Laboratory Professionals.
• PubChem. (n.d.). 4-Acetylpyridine | C7H7NO | CID 14282.
• The Good Scents Company. (n.d.). 4-acetyl pyridine, 1122-54-9.
• IFSC. (n.d.). Hazardous Laboratory Chemicals Disposal Guide.
• NOAA - CAMEO Chemicals. (n.d.). 4-ACETYLPYRIDINE.
• EPFL. (n.d.). PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.

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• 4. 4-Acetylpyridine | C7H7NO | CID 14282 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-acetyl pyridine, 1122-54-9 [thegoodscentscompany.com]
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